12-Ethoxynimbolinin C

Core Science & Biosynthesis

biosynthesis of 12-Ethoxynimbolinin C

An In-depth Technical Guide on the Putative Biosynthesis of 12-Ethoxynimbolinin C

For Researchers, Scientists, and Drug Development Professionals

Abstract

12-Ethoxynimbolinin C, a complex limonoid, represents a fascinating target for biosynthetic investigation. As a derivative of the well-known neem triterpenoid, nimbolide, its biogenesis offers insights into the intricate enzymatic machinery of Azadirachta indica. This guide delineates a putative biosynthetic pathway for 12-Ethoxynimbolinin C, grounded in the established principles of limonoid biosynthesis. We will explore the enzymatic transformations from the primary precursor, 2,3-oxidosqualene, to the nimbolide scaffold and propose a scientifically reasoned hypothesis for the final ethoxylation step. Furthermore, this document provides detailed protocols for the isolation and characterization of this class of compounds, intended to serve as a practical resource for researchers in natural product chemistry and drug discovery.

Introduction: The Enigmatic Biosynthesis of a Novel Limonoid

The neem tree (Azadirachta indica) is a veritable cornucopia of complex triterpenoids, known as limonoids, which exhibit a wide array of biological activities.[1][2] Among these, nimbolide has garnered significant attention for its potent anticancer properties.[3][4] 12-Ethoxynimbolinin C, a structurally related compound, presents an intriguing biosynthetic puzzle. Its core structure is shared with nimbolide, but the presence of an ethoxy group at the C-12 position suggests a unique enzymatic modification. To date, the direct biosynthetic pathway to 12-Ethoxynimbolinin C has not been elucidated. This guide, therefore, aims to provide a comprehensive and technically sound hypothesis for its formation, leveraging the current understanding of limonoid biosynthesis.

Our approach is rooted in the established pathway to nimbolide, which proceeds through the mevalonate (MVA) pathway for the synthesis of the isoprene units.[1][5] The initial steps involve the cyclization of 2,3-oxidosqualene to form a triterpenoid scaffold, which then undergoes extensive oxidative modifications by enzymes such as cytochrome P450s (CYPs).[6][7] The final, and most speculative, step in the is the introduction of the ethoxy group. We will explore the potential enzymatic mechanisms for this transformation, providing a foundation for future experimental validation.

This guide is structured to provide both a theoretical framework and practical methodologies for the study of 12-Ethoxynimbolinin C and related compounds. We will begin by detailing the putative biosynthetic pathway, followed by a comprehensive, step-by-step protocol for the isolation and characterization of this novel limonoid.

The Putative Biosynthetic Pathway of 12-Ethoxynimbolinin C

The can be logically divided into two major stages: the formation of the nimbolide precursor and the subsequent, and defining, C-12 ethoxylation.

From Mevalonate to Nimbolide: The Established Upstream Pathway

The biosynthesis of all limonoids, including nimbolide, commences with the MVA pathway, which provides the fundamental five-carbon building blocks, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP).[1][8] These units are condensed to form the 30-carbon precursor, 2,3-oxidosqualene.

The first committed step in limonoid biosynthesis is the cyclization of 2,3-oxidosqualene, catalyzed by the enzyme oxidosqualene cyclase (OSC), to yield the triterpenoid scaffold, tirucallol.[2] This initial cyclization is a critical branch point that directs carbon flux towards the vast array of triterpenoids found in neem.

Following the formation of tirucallol, a series of oxidative modifications are initiated, primarily by cytochrome P450 monooxygenases (CYPs).[6][7][9] These enzymes are responsible for the regio- and stereospecific hydroxylation, oxidation, and rearrangement of the triterpenoid backbone. While the exact sequence of all enzymatic steps leading to nimbolide is not fully characterized, it is understood that these modifications lead to the formation of the characteristic furan ring and the C-seco limonoid structure of nimbolide.[10][11]

Caption: Upstream Biosynthetic Pathway to Nimbolide.

The Final Step: A Hypothesis for C-12 Ethoxylation

The defining structural feature of 12-Ethoxynimbolinin C is the ethoxy group at the C-12 position. The introduction of this group onto the nimbolide or a late-stage precursor is the final, and most speculative, step in its biosynthesis. We propose that this transformation is catalyzed by an O-ethyltransferase enzyme.

This hypothesis is based on the common biochemical strategy of utilizing activated substrates for transfer reactions. In this case, the ethyl group would likely be derived from S-adenosylethionine (SAE), an analog of the more common S-adenosylmethionine (SAM) which is the primary methyl group donor in biological systems.[12] The biosynthesis of SAE itself is not as well-characterized as SAM, but it is plausible that it could be formed from methionine and ATP by a promiscuous methionine adenosyltransferase.

The substrate for this putative O-ethyltransferase would be a hydroxylated precursor, likely 12-hydroxynimbolinin C (nimbolinin). The enzyme would then catalyze the transfer of the ethyl group from SAE to the hydroxyl group at C-12.

Caption: Proposed Final Step in 12-Ethoxynimbolinin C Biosynthesis.

Experimental Protocols: Isolation and Characterization

The following protocols are designed for the isolation and characterization of 12-Ethoxynimbolinin C from its natural source, likely the leaves or seeds of Azadirachta indica. These methods are adapted from established procedures for the isolation of nimbolide and other limonoids.[13]

Extraction and Preliminary Purification

This protocol outlines the initial extraction and fractionation of limonoids from plant material.

Materials:

• Dried and powdered Azadirachta indica leaves or seeds

• Acetone

• Hexane

• Methanol

• Dichloromethane (DCM)

• Rotary evaporator

• Filter paper and funnel

• Separatory funnel

Procedure:

• Extraction: Macerate 1 kg of dried, powdered plant material in 5 L of acetone at room temperature for 48 hours.

• Filtration and Concentration: Filter the extract through Whatman No. 1 filter paper. Concentrate the filtrate under reduced pressure using a rotary evaporator at 40°C to obtain a crude acetone extract.

• Hexane Wash: Suspend the crude extract in 500 mL of methanol and wash with an equal volume of hexane three times in a separatory funnel to remove non-polar impurities such as fats and waxes.

• Solvent Partitioning: Concentrate the methanolic layer and then partition it between dichloromethane (DCM) and water (1:1, v/v). Collect the DCM layer, which will contain the limonoids.

• Final Concentration: Dry the DCM layer over anhydrous sodium sulfate, filter, and evaporate to dryness to yield the crude limonoid fraction.

Chromatographic Purification

This protocol describes the purification of 12-Ethoxynimbolinin C from the crude limonoid fraction using column chromatography.

Materials:

• Crude limonoid fraction

• Silica gel (60-120 mesh) for column chromatography

• Glass column

• Hexane

• Ethyl acetate

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• UV lamp (254 nm)

• Vanillin-sulfuric acid spray reagent

Procedure:

• Column Preparation: Prepare a silica gel column using a slurry of silica gel in hexane.

• Loading: Dissolve the crude limonoid fraction in a minimal amount of DCM and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely, and then carefully load the dried silica gel onto the top of the prepared column.

• Elution: Elute the column with a gradient of hexane and ethyl acetate, starting with 100% hexane and gradually increasing the polarity with ethyl acetate.

• Fraction Collection and TLC Analysis: Collect fractions of approximately 20 mL and monitor the separation by TLC. Visualize the spots under a UV lamp and by staining with vanillin-sulfuric acid spray reagent followed by heating.

• Pooling and Concentration: Pool the fractions containing the compound of interest (based on its unique Rf value) and concentrate them to obtain the purified 12-Ethoxynimbolinin C.

Structural Characterization

This protocol outlines the analytical techniques used to confirm the structure of the isolated compound.

Techniques:

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the isolated compound.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern. High-resolution mass spectrometry (HRMS) is crucial for determining the elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: To determine the number and types of protons and their connectivity.

  • ¹³C NMR: To determine the number and types of carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC): To establish the complete connectivity of the molecule and confirm the position of the ethoxy group.

• Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule, such as carbonyls and ethers.[13]

• Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify any chromophores in the molecule.

Caption: Experimental Workflow for Isolation and Characterization.

Quantitative Data Summary

Parameter	Typical Value/Range	Method
Yield of Crude Limonoid Fraction	0.5 - 2.0% of dry plant material	Gravimetric
Purity of Final Compound	>95%	HPLC
Molecular Weight (C₂₉H₃₄O₈)	514.57 g/mol	HRMS
¹H NMR Chemical Shift (CH₂ of ethoxy)	δ 3.4 - 3.6 ppm	¹H NMR
¹H NMR Chemical Shift (CH₃ of ethoxy)	δ 1.1 - 1.3 ppm	¹H NMR
¹³C NMR Chemical Shift (CH₂ of ethoxy)	δ 60 - 65 ppm	¹³C NMR
¹³C NMR Chemical Shift (CH₃ of ethoxy)	δ 14 - 16 ppm	¹³C NMR

Conclusion and Future Directions

The presents a compelling area of research within the broader field of natural product chemistry. While its direct biosynthetic pathway remains to be experimentally validated, the proposed route, building upon the known biosynthesis of nimbolide and invoking a putative O-ethyltransferase, provides a strong theoretical framework for future investigation. The protocols detailed in this guide offer a practical starting point for the isolation and characterization of this and other novel limonoids.

Future research should focus on the identification and characterization of the enzymes involved in the later stages of nimbolide biosynthesis and the proposed ethoxylation step. This could involve transcriptomic and proteomic analyses of Azadirachta indica tissues, followed by heterologous expression and functional characterization of candidate genes. The successful elucidation of this pathway will not only enhance our fundamental understanding of plant secondary metabolism but also open up possibilities for the biotechnological production of these valuable compounds.

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12-Ethoxynimbolinin C chemical properties and stability

An In-depth Technical Guide to the Chemical Properties and Stability of Nimbolide and its Postulated Derivative, 12-Ethoxynimbolinin C

Part 1: Core Chemical Properties

Limonoids are a class of highly oxygenated tetranortriterpenoids known for their complex structures and diverse biological activities.[3][4] Nimbolide is a representative of the C-seco limonoids and possesses several reactive functional groups that define its chemical character and biological action.[5][6]

Chemical Structure

Nimbolide's structure features a modified triterpenoid core with an α,β-unsaturated ketone in the A-ring, a lactone, and a furan ring, which are crucial for its bioactivity.[5][6] The postulated structure of 12-Ethoxynimbolinin C is based on the nimbolide scaffold, featuring an ethoxy (-OCH₂CH₃) substitution at the C-12 position.

Caption: Chemical structure of Nimbolide and the postulated modification for 12-Ethoxynimbolinin C.

Physicochemical Properties

The physicochemical properties of a compound are critical for its formulation, delivery, and pharmacokinetic profile. The data for nimbolide are summarized below. The introduction of a 12-ethoxy group is predicted to increase the molecule's lipophilicity and molecular weight.

Property	Nimbolide	Predicted for 12-Ethoxynimbolinin C	Reference
Molecular Formula	C₂₇H₃₀O₇	C₂₉H₃₆O₇	[7]
Molecular Weight	466.52 g/mol	500.60 g/mol	[7]
Appearance	White to yellow crystalline solid	Likely a solid	[7][8]
Solubility	Soluble in DMSO, ethanol, DMF.[8] Sparingly soluble in aqueous buffers.[8]	Predicted to have slightly lower aqueous solubility and higher lipid/organic solvent solubility.	[8]
Storage (Solid)	-20°C, desiccated, protected from light. Stable for ≥4 years under these conditions.	-20°C, desiccated, protected from light.	[7][8]
Storage (Solution)	In organic solvent: -80°C for up to 1 year. Aqueous solutions are not recommended for storage beyond one day.	Similar stability in organic solvents expected. Aqueous stability would require experimental validation.	[7][8]

Part 2: Stability Profile and Degradation Pathways

For any compound in drug development, a thorough understanding of its stability under various stress conditions is a regulatory and scientific necessity.[9][10] Forced degradation studies are employed to identify likely degradation products and establish the intrinsic stability of the molecule.[11][12] The complex structure of nimbolide, with its multiple reactive centers, suggests several potential degradation pathways.

Caption: Potential degradation pathways for the nimbolide scaffold under forced stress conditions.

Hydrolytic Stability

Hydrolysis is a primary degradation pathway for molecules containing labile functional groups such as esters and lactones.[13]

• Mechanism: The nimbolide structure contains both an ester and a γ-lactone moiety. Under basic conditions (pH > 7), the lactone D-ring is susceptible to opening, a common reaction for limonoids.[14] Both acidic and basic conditions can catalyze the hydrolysis of the methyl ester.[13][15]

• Causality: The rate of hydrolysis is pH and temperature-dependent.[15] The presence of the 12-ethoxy group in the postulated derivative is unlikely to significantly alter the susceptibility of these distant functional groups to hydrolysis, though it may slightly influence reaction kinetics due to electronic or steric effects.

• Consequences: Hydrolysis leads to the formation of more polar degradants with altered biological activity and chromatographic retention times.

Oxidative Stability

Oxidation can occur when the drug substance is exposed to air, peroxide, or certain metal ions.[13]

• Mechanism: The furan ring and the α,β-unsaturated ketone system are potential sites for oxidation. Furans can undergo oxidative ring-opening, while the double bond of the enone system is susceptible to epoxidation.[3]

• Causality: The presence of oxidizing agents, even at trace levels, can initiate degradation. The reaction rate is often accelerated by light and elevated temperatures.

• Consequences: Oxidized products introduce new functional groups (e.g., hydroxyls, carbonyls) that can significantly alter the compound's properties and potentially introduce toxicity.

Photostability

Exposure to light, particularly UV radiation, can provide the energy needed to induce chemical reactions in photosensitive molecules.[16]

• Mechanism: The α,β-unsaturated ketone in Ring A is a strong chromophore that can absorb UV radiation. This can lead to various photochemical reactions, including cis-trans isomerization, cycloadditions, or molecular rearrangements.[16][17]

• Causality: The extent of photodegradation depends on the wavelength and intensity of the light source, as well as the duration of exposure. The presence of photosensitizers can also accelerate degradation.

• Consequences: Photodegradation can lead to a loss of potency and the formation of potentially harmful photoproducts. This underscores the need for light-protected storage.

Part 3: Analytical Workflows & Protocols

Robust analytical methods are essential for quantifying the active compound and detecting any degradation products, ensuring the purity and stability of the substance.[9] High-Performance Liquid Chromatography (HPLC) is a standard technique for this purpose.[18][19][20]

Caption: Experimental workflow for a forced degradation study to establish a stability-indicating method.

Protocol: Stability-Indicating HPLC Method

This protocol is a representative method adapted from published literature for nimbolide analysis and is suitable for adaptation to its derivatives.[18][20]

Objective: To separate nimbolide from its potential degradation products.

Instrumentation & Columns:

• HPLC system with a Photodiode Array (PDA) or UV detector.

• Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[18]

Reagents & Mobile Phase:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Mobile Phase: Isocratic mixture of Methanol and Water (e.g., 70:30 v/v).[18] Gradient elution may be required to resolve all degradants.

Method Parameters:

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C[18]

• Injection Volume: 10 µL

• Detection Wavelength: 217 nm (or scan with PDA for optimal wavelength)

• Run Time: Sufficient to elute the parent peak and all degradants (e.g., 15-20 minutes).

System Suitability:

• Inject the standard solution five times. The relative standard deviation (RSD) for peak area and retention time should be <2.0%.

• Tailing factor for the nimbolide peak should be <1.5.

Protocol: Forced Degradation Study (Acid Hydrolysis)

Objective: To generate acid-induced degradation products of nimbolide.

Materials:

• Nimbolide stock solution (e.g., 1 mg/mL in methanol).

• 0.1 M Hydrochloric Acid (HCl).

• 0.1 M Sodium Hydroxide (NaOH).

• HPLC system as described above.

Procedure:

• Stress Sample Preparation: In a vial, mix 1 mL of the nimbolide stock solution with 1 mL of 0.1 M HCl.

• Incubation: Heat the vial in a water bath at 60 °C for a specified time (e.g., 2, 4, 8, 24 hours). The goal is to achieve 10-20% degradation of the parent peak.[9]

• Time Point Sampling: At each time point, withdraw an aliquot (e.g., 100 µL).

• Neutralization: Immediately neutralize the aliquot with an equivalent volume of 0.1 M NaOH (e.g., 100 µL). This stops the reaction.

• Dilution: Dilute the neutralized sample to a suitable concentration for HPLC analysis (e.g., 50 µg/mL) using the mobile phase.

• Analysis: Inject the sample into the HPLC system.

• Control Sample: Prepare a control sample by mixing the stock solution with water instead of acid and neutralizing/diluting in the same manner. Analyze at the initial and final time points.

• Data Evaluation: Compare the chromatogram of the stressed sample to the control. Identify new peaks (degradants) and calculate the percentage of nimbolide remaining. Assess peak purity of the parent peak to ensure it is not co-eluting with degradants.

Conclusion

Nimbolide is a chemically complex molecule with multiple functional groups susceptible to degradation via hydrolysis, oxidation, and photolysis. Its stability profile necessitates careful handling and storage, specifically protection from light, extreme pH conditions, and oxidizing agents. While direct experimental data for 12-Ethoxynimbolinin C is absent from the current literature, its stability can be predicted to be broadly similar to the parent nimbolide scaffold. The primary degradation pathways would likely involve the conserved ester, lactone, and furan moieties. The addition of a C-12 ethoxy group may subtly influence reaction kinetics but is not expected to introduce fundamentally new degradation routes. The analytical protocols outlined in this guide for nimbolide provide a validated starting point for the rigorous characterization and stability assessment of 12-Ethoxynimbolinin C and other novel analogues, which is a critical step in their journey through the drug development pipeline.

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A Deep Dive into the Structural and Functional Landscape of Nimbolide and the Hypothetical Analogue 12-Ethoxynimbolinin C

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Nimbolide, a tetranortriterpenoid extracted from the leaves and flowers of the neem tree (Azadirachta indica), has emerged as a compound of significant interest in medicinal chemistry and pharmacology.[1][2][3] Its potent anticancer, anti-inflammatory, and other therapeutic properties have spurred extensive research into its mechanism of action and potential for drug development.[2][3] This guide provides an in-depth technical analysis of the structure and function of nimbolide.

A direct comparative analysis with "12-Ethoxynimbolinin C" is challenging, as this specific compound does not appear in the current body of scientific literature. Therefore, this guide will first establish a comprehensive understanding of nimbolide's core structure, its known biological activities, and the methodologies for its study. Subsequently, we will engage in a scientifically grounded, hypothetical exploration of how the introduction of a 12-ethoxy group, creating a putative "12-Ethoxynimbolinin C," might alter the physicochemical properties and biological activity of the parent molecule. This theoretical analysis will be based on established structure-activity relationships (SAR) within the limonoid class of compounds.

Part 1: The Architecture and Biological Profile of Nimbolide

Nimbolide is classified as a C-seco limonoid, characterized by a cleaved C-ring of its triterpenoid precursor.[4] Its molecular formula is C27H30O7.[1] The structural complexity of nimbolide, featuring multiple stereocenters, a furan ring, an α,β-unsaturated ketone, and a γ-lactone ring, underpins its diverse biological activities.[2]

Core Structural Features of Nimbolide

The key functional groups and structural motifs of nimbolide are crucial for its biological efficacy. The α,β-unsaturated ketone and the γ-lactone ring are considered essential pharmacophores.[2] These electrophilic sites are believed to be responsible for the covalent modification of biological targets, a mechanism that contributes to its potent bioactivity.[5]

Feature	Description	Significance
Molecular Formula	C27H30O7
Molar Mass	466.5 g/mol
Core Skeleton	Tetranortriterpenoid (C-seco limonoid)	Provides the foundational three-dimensional structure.
Key Functional Groups	Furan ring, α,β-unsaturated ketone, γ-lactone ring, ester	The α,β-unsaturated ketone and γ-lactone are critical for covalent interactions with protein targets.

Established Biological Activities and Mechanisms of Action

Nimbolide exhibits a wide spectrum of pharmacological effects, with its anticancer properties being the most extensively studied.[1][3]

• Anticancer Activity: Nimbolide demonstrates potent cytotoxicity against a variety of cancer cell lines.[3][6] Its mechanisms include the induction of apoptosis, cell cycle arrest, and inhibition of metastasis and angiogenesis.[1][2][3]

• Signaling Pathway Modulation: Nimbolide has been shown to modulate several key oncogenic signaling pathways, including PI3K/Akt/MAPK, NF-κB, and JAK/STAT3.[1][3] By interfering with these pathways, nimbolide can disrupt cancer cell proliferation and survival.

• Targeted Protein Degradation: A significant recent discovery is nimbolide's ability to act as a covalent recruiter for the E3 ligase RNF114.[5] This finding has opened new avenues for its use in targeted protein degradation, a cutting-edge approach in drug discovery.[7][8]

Signaling Pathway of Nimbolide's Anticancer Activity

Caption: Nimbolide's modulation of key oncogenic signaling pathways.

Part 2: The Hypothetical Structure of 12-Ethoxynimbolinin C: A Theoretical Exploration

As "12-Ethoxynimbolinin C" is not a documented compound, we will postulate its structure based on its name. The name suggests a nimbolide core with an ethoxy (-OCH2CH3) group at the 12th carbon position. The "nimbolinin" part of the name might imply a further structural modification, but without more information, we will focus on the C-12 ethoxylation as the primary point of differentiation from nimbolide.

Structural Comparison: Nimbolide vs. Hypothetical 12-Ethoxynimbolinin C

The introduction of an ethoxy group at the C-12 position would introduce several changes to the molecule's properties:

Property	Nimbolide	Hypothetical 12-Ethoxynimbolinin C
Modification	Hydrogen at C-12	Ethoxy group (-OCH2CH3) at C-12
Molecular Weight	466.5 g/mol	Increased
Polarity	Moderately polar	Potentially altered polarity
Steric Hindrance	Less steric bulk around C-12	Increased steric bulk around C-12
Hydrogen Bonding	No H-bond donor at C-12	Ether oxygen can act as an H-bond acceptor

Structural Comparison Diagram

Caption: Positional difference between nimbolide and the hypothetical 12-Ethoxynimbolinin C.

Potential Impact on Biological Activity: A Structure-Activity Relationship (SAR) Perspective

While direct data is absent, we can infer potential changes in bioactivity based on known SAR principles for limonoids. The C-12 position is part of the core structure, and modifications here could have significant consequences:

• Receptor Binding: The increased steric bulk of the ethoxy group could hinder or alter the binding of the molecule to its biological targets. This could either decrease its activity or potentially shift its target profile.

• Pharmacokinetics: The addition of an ethoxy group would likely increase the lipophilicity of the molecule. This could affect its absorption, distribution, metabolism, and excretion (ADME) properties. For instance, it might enhance membrane permeability but could also lead to increased metabolic breakdown.

• Modulation of Covalent Reactivity: The electronic effects of the ethoxy group could subtly influence the reactivity of the nearby pharmacophores (the α,β-unsaturated ketone and γ-lactone). This could, in turn, modulate its potency as a covalent inhibitor.

Part 3: Experimental Methodologies for the Study of Nimbolide and its Analogues

The investigation of nimbolide and the synthesis and evaluation of new analogues like the hypothetical 12-Ethoxynimbolinin C would involve a series of well-established experimental protocols.

Isolation and Purification of Nimbolide

Nimbolide is typically isolated from the leaves of Azadirachta indica. Modern techniques have been developed to improve the efficiency of this process.

Microwave-Assisted Extraction (MAE) and Purification Workflow

Caption: A typical workflow for the extraction and purification of nimbolide.

Step-by-Step Protocol for Microwave-Assisted Extraction (MAE) of Nimbolide:

• Preparation: Dry and finely powder the leaves of Azadirachta indica.

• Extraction: Suspend the powder in a suitable solvent (e.g., ethanol or methanol) and subject it to microwave irradiation. Optimized conditions often involve specific power levels and extraction times to maximize yield.

• Filtration and Concentration: Filter the extract to remove solid plant material and concentrate the filtrate under reduced pressure.

• Purification: The crude extract is then subjected to chromatographic techniques, such as preparative thin-layer chromatography (PTLC) or column chromatography, to isolate pure nimbolide.

Synthesis of Nimbolide Analogues

The synthesis of novel nimbolide derivatives, including a hypothetical 12-ethoxynimbolinin C, would be a multi-step process. Recent advances have focused on modular and convergent synthetic strategies.[7][8][9][10]

A Generalized Synthetic Approach:

• Starting Material: A common starting point for nimbolide synthesis is a readily available chiral molecule like α-methyl-(R)-carvone.[9][10]

• Core Construction: A series of reactions, potentially including stereoselective cyclizations, are used to build the complex core structure of nimbolide.

• Late-Stage Functionalization: The desired functional group (e.g., an ethoxy group at C-12) would be introduced in the later stages of the synthesis. This allows for the creation of a library of analogues from a common intermediate.

• Purification and Characterization: The final product would be purified by chromatography and its structure confirmed using spectroscopic methods such as NMR (1H and 13C), mass spectrometry, and IR spectroscopy.

In Vitro Biological Evaluation

To assess the biological activity of a novel analogue like the hypothetical 12-Ethoxynimbolinin C and compare it to nimbolide, a panel of in vitro assays would be employed.

• Cytotoxicity Assays: The MTT or resazurin assays would be used to determine the IC50 values of the compounds against various cancer cell lines.

• Apoptosis and Cell Cycle Analysis: Flow cytometry would be utilized to assess the ability of the compounds to induce apoptosis and cause cell cycle arrest.

• Western Blotting: This technique would be used to measure the levels of key proteins in signaling pathways known to be affected by nimbolide.

• Enzyme Inhibition Assays: If a specific enzyme target is suspected, in vitro assays would be conducted to determine the inhibitory activity of the compounds.

Conclusion

Nimbolide stands as a testament to the rich chemical diversity found in nature and its potential for yielding powerful therapeutic agents. Its complex structure is intrinsically linked to its multifaceted biological activities, particularly its anticancer effects. While "12-Ethoxynimbolinin C" remains a hypothetical construct at present, its consideration allows for a valuable exercise in applying the principles of structure-activity relationships. The synthesis and biological evaluation of such an analogue would provide deeper insights into the role of the C-12 position in the bioactivity of nimbolide and could potentially lead to the development of novel derivatives with improved therapeutic profiles. The methodologies outlined in this guide provide a robust framework for the continued exploration of nimbolide and its analogues in the quest for new and effective medicines.

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Protocols & Analytical Methods

Application Notes &amp; Protocols: In Vitro Anti-inflammatory Assay for 12-Ethoxynimbolinin C

For Researchers, Scientists, and Drug Development Professionals

Introduction: Evaluating the Anti-inflammatory Potential of a Novel Nimbolide Derivative

Inflammation is a fundamental biological process in response to harmful stimuli, but its dysregulation can lead to chronic diseases.[1][2] The nuclear factor-kappa B (NF-κB) signaling pathway is a key regulator of inflammation, inducing the expression of pro-inflammatory genes, including cytokines, chemokines, and enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[3][4][5] Consequently, the NF-κB pathway is a prime target for the development of new anti-inflammatory agents.[4]

Nimbolide, a bioactive limonoid from the neem tree (Azadirachta indica), has demonstrated significant anti-inflammatory properties by modulating various signaling pathways, including NF-κB, MAPKs, and STAT3.[6][7] It has been shown to inhibit the production of pro-inflammatory mediators such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and nitric oxide (NO).[6][8] 12-Ethoxynimbolinin C is a novel derivative of nimbolide. While specific data on this derivative is not yet available, its structural similarity to nimbolide suggests it may possess similar or enhanced anti-inflammatory activities.

This guide provides a comprehensive set of protocols to conduct a thorough in vitro evaluation of the anti-inflammatory effects of 12-Ethoxynimbolinin C. The assays described herein are designed to assess the compound's ability to modulate key inflammatory responses in a lipopolysaccharide (LPS)-stimulated murine macrophage model (RAW 264.7 cells). These protocols will enable researchers to determine the compound's efficacy in inhibiting the production of key inflammatory mediators and to elucidate its potential mechanism of action.

Scientific Rationale and Experimental Overview

The experimental approach is centered around a well-established in vitro model of inflammation using RAW 264.7 macrophages stimulated with LPS, a component of the outer membrane of Gram-negative bacteria.[9][10] LPS activates Toll-like receptor 4 (TLR4), triggering a signaling cascade that leads to the activation of NF-κB and other pro-inflammatory pathways, resulting in the production of inflammatory mediators.[10]

This protocol will guide you through the following key assays:

• Cell Viability Assay (MTT): To determine the non-toxic concentration range of 12-Ethoxynimbolinin C.

• Nitric Oxide (NO) Production Assay (Griess Assay): To quantify the inhibition of NO, a key inflammatory mediator produced by iNOS.[1]

• Pro-inflammatory Cytokine Quantification (ELISA): To measure the reduction in the secretion of TNF-α and IL-6, pivotal cytokines in the inflammatory response.[11]

• Protein Expression Analysis (Western Blot): To assess the compound's effect on the protein levels of iNOS and COX-2, key enzymes in the inflammatory cascade.[12][13]

• Gene Expression Analysis (RT-qPCR): To investigate the compound's impact on the mRNA expression of Nos2 (iNOS), Ptgs2 (COX-2), Tnf, and Il6.

• NF-κB Activation Analysis (Western Blot): To determine if the anti-inflammatory effects are mediated through the inhibition of the NF-κB pathway by analyzing the phosphorylation of IκBα and the nuclear translocation of p65.

The following diagram illustrates the general experimental workflow:

Caption: Canonical NF-κB signaling pathway activated by LPS.

References

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• Kerr, M. C., et al. (2021). Nimbolide Targets Multiple Signalling Pathways to Reduce Neuroinflammation in BV-2 Microglia. International Journal of Molecular Sciences, 22(11), 5675. [Link]

• Min, Y., et al. (2016). NF-kappaB Signaling Pathways in Neurological Inflammation: A Mini Review. Frontiers in Immunology, 7, 405. [Link]

• Liu, T., et al. (2017). NF-κB: At the Borders of Autoimmunity and Inflammation. Frontiers in Immunology, 8, 517. [Link]

• George, C., et al. (2024). Nimbolide: promising agent for prevention and treatment of chronic diseases (recent update). Journal of Drug Targeting, 32(1), 1-14. [Link]

• Gilmore, T. D. (2006). Introduction to NF-κB: players, pathways, perspectives. Oncogene, 25(51), 6680-6684. [Link]

• Allijn, I. E., et al. (2016). TNF-α, IL-6 and IL-8 ELISA. Bio-protocol, 6(13), e1859. [Link]

• Liu, T., et al. (2017). NF-κB signaling in inflammation. Signal Transduction and Targeted Therapy, 2, 17023. [Link]

• Crowley, J. R., et al. (2016). Nitric Oxide Griess Assay. Bio-protocol, 6(19), e1933. [Link]

• Sofat, R., et al. (2021). Nimbolide, a Neem Limonoid, Is a Promising Candidate for the Anticancer Drug Arsenal. Journal of Medicinal Chemistry, 64(7), 3583-3599. [Link]

• Baskar, A. A., et al. (2020). Nimbolide inhibits tumor growth by restoring hepatic tight junction protein expression and reduced inflammation in an experimental hepatocarcinogenesis. World Journal of Gastroenterology, 26(45), 7149-7167. [Link]

• Shultis, C. (2018). Quantifying Nitric Oxide Production in Platelets using a Griess Reagent System. Undergraduate Theses and Capstone Projects, 54. [Link]

• Protocol Griess Test. (2019). protocols.io. [Link]

• Rajendran, P., et al. (2024). An overview of the mode of action of nimbolide in various chronic diseases treatment. ResearchGate. [Link]

• Peiris, D. S., et al. (2025). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. Journal of Pharmaceutical Research International, 37(2), 56-70. [Link]

• Tenne, P. C., et al. (2026). IN-VITRO ANTI-INFLAMMATORY ASSESSMENT OF PLANT-DERIVED NATURAL PRODUCTS AS NOVEL DRUG LEADS. International Journal of Pharmaceutical Sciences and Research, 17(1), 198-212. [Link]

• Lee, J. H., et al. (2021). Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages. Antioxidants, 10(4), 583. [Link]

• Yusof, N. A., et al. (2021). Inflammatory response of raw 264.7 macrophage cells teated with dragonfruit oligosaccharide on lipopolysaccharide-induced inflammation. Food Science and Technology Research, 27(3), 437-446. [Link]

• Wang, Y., et al. (2023). Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2. BMC Immunology, 24(1), 22. [Link]

• Williams, D. B., et al. (2019). LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion. Journal of Nutritional Science, 8, e3. [Link]

• Kim, M. S., et al. (2019). Anti-inflammatory Effects of Complex Extract including in LPS-induced RAW 264.7 Cells. Journal of Korean Medicine, 40(4), 66-75. [Link]

• Guru, A., et al. (2023). An In Vitro Evaluation of Anti-inflammatory and Antioxidant Activities of Cocos nucifera and Triticum aestivum Formulation. Cureus, 15(7), e42654. [Link]

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• TNF-α (free) ELISA. Enzo Life Sciences. [Link]

• In virto Anti inflammatory assay: Dr. Bhushan P Pimple. YouTube. [Link]

• Horii, Y., et al. (2013). Simultaneous Immunoassay Analysis of Plasma IL-6 and TNF-α on a Microchip. PLoS One, 8(1), e53630. [Link]

• Chen, Y. C., et al. (2019). Inhibition of LPS-Induced Oxidative Damages and Potential Anti-Inflammatory Effects of Phyllanthus emblica Extract via Down-Regulating NF-κB, COX-2, and iNOS in RAW 264.7 Cells. Antioxidants, 8(8), 273. [Link]

• The Western blot analysis for the iNOS and COX‐2 expressions in the... ResearchGate. [Link]

• Sanchez-Fidalgo, S., et al. (2025). Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose): A Comparative Analysis. Molecules, 30(11), 2345. [Link]

• Park, J. W., et al. (2005). Inhibition of inducible nitric oxide synthase and cyclooxygenase-2 in lipopolysaccharide-stimulated RAW264.7 cells by carboxybutyrylated glucosamine takes place via down-regulation of mitogen-activated protein kinase-mediated nuclear factor-κB signaling. Immunology, 116(1), 125-133. [Link]

• Huang, S. S., et al. (2006). Harpagoside suppresses lipopolysaccharide-induced iNOS and COX-2 expression through inhibition of NF-κB activation. Journal of Ethnopharmacology, 104(1-2), 149-155. [Link]

• Li, J., et al. (2011). A novel compound C12 inhibits inflammatory cytokine production and protects from inflammatory injury in vivo. PLoS One, 6(9), e24377. [Link]

• Lee, D. S., et al. (2022). Wistin Exerts an Anti-Inflammatory Effect via Nuclear Factor-κB and p38 Signaling Pathways in Lipopolysaccharide-Stimulated RAW264.7 Cells. International Journal of Molecular Sciences, 23(19), 11843. [Link]

• Tsypysheva, I. P., et al. (2017). Anti-Inflammatory Activity of Novel 12-N-methylcytisine Derivatives. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry, 16(2), 128-139. [Link]

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• Kim, E. A., et al. (2023). Effect of E. cava and C. indicum Complex Extract on Phorbol 12-Myristate 13-Acetate (PMA)-Stimulated Inflammatory Response in Human Pulmonary Epithelial Cells and Particulate Matter (PM) 2.5. Journal of Marine Science and Engineering, 11(11), 2118. [Link]

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Application Note: High-Throughput Evaluation of Apoptosis Induction by 12-Ethoxynimbolinin C in Human Cancer Cell Lines

Introduction & Mechanistic Rationale

12-Ethoxynimbolinin C is a highly oxygenated nimbolinin-type limonoid isolated from the fruits and bark of Melia toosendan[1]. Limonoids, characterized by their 4,4,8-trimethyl-17-furanyl steroidal skeleton, have garnered significant attention in oncology due to their potent anti-proliferative and apoptosis-inducing properties[1].

While structurally related limonoids like nimbolide and toosendanin have been extensively documented to induce apoptosis via the intrinsic mitochondrial pathway[2], 12-Ethoxynimbolinin C requires rigorous in vitro profiling to establish its specific pharmacodynamics. The induction of apoptosis by meliaceous limonoids is typically driven by two interconnected axes:

• PI3K/Akt Signaling Inhibition: Limonoids suppress Akt phosphorylation, leading to the downregulation of anti-apoptotic Bcl-2 and the upregulation of pro-apoptotic Bax[3].

• ROS Generation & ER Stress: Intracellular accumulation of reactive oxygen species (ROS) triggers endoplasmic reticulum (ER) stress, leading to a loss of mitochondrial membrane potential (ΔΨm) and the subsequent release of cytochrome c[4].

This application note provides a validated, self-contained protocol for assessing the apoptotic efficacy of 12-Ethoxynimbolinin C using a multi-parametric approach: cell viability, phosphatidylserine externalization, and executioner caspase activity.

Fig 1. Mechanistic pathway of 12-Ethoxynimbolinin C-induced apoptosis in cancer cells.

Experimental Workflow Design

To ensure scientific integrity and reproducibility, the assay is designed as a self-validating system. The initial cytotoxicity screen establishes the IC50, which informs the dosing regimen for downstream flow cytometry and caspase assays. The inclusion of a pan-caspase inhibitor (Z-VAD-FMK) serves as a critical negative control to confirm that cell death is strictly caspase-dependent, ruling out off-target necrosis.

Fig 2. High-throughput experimental workflow for apoptosis quantification.

Detailed Experimental Protocols

Cell Culture and Compound Preparation

Causality & Rationale: 12-Ethoxynimbolinin C is highly lipophilic; thus, DMSO is required as a primary solvent. The final DMSO concentration in the culture media must not exceed 0.1% (v/v) to prevent solvent-induced cytotoxicity from confounding the assay results.

• Culture human cancer cells (e.g., HeLa cervical adenocarcinoma or HSC-4 oral squamous cell carcinoma) in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin at 37°C in a 5% CO₂ humidified incubator.

• Prepare a 50 mM stock solution of 12-Ethoxynimbolinin C in anhydrous, cell-culture grade DMSO. Aliquot and store at -20°C to prevent freeze-thaw degradation.

• Prepare working concentrations (e.g., 1, 5, 10, 25, 50 µM) by serially diluting the stock in complete culture media immediately prior to treatment.

Cell Viability Assay (MTT)

Causality & Rationale: The MTT assay measures the reduction of a tetrazolium component into an insoluble formazan product by the mitochondrial dehydrogenases of viable cells, providing a quantitative baseline for 12-Ethoxynimbolinin C cytotoxicity.

• Seed cells at a density of 1 × 10⁴ cells/well in a 96-well plate (100 µL/well). Incubate overnight to allow adherence.

• Aspirate media and treat cells with varying concentrations of 12-Ethoxynimbolinin C (0–50 µM) for 24 h and 48 h. Include a vehicle control (0.1% DMSO).

• Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 3–4 hours at 37°C.

• Carefully aspirate the media and dissolve the formazan crystals by adding 100 µL of DMSO per well.

• Measure absorbance at 570 nm using a microplate reader. Calculate the IC50 using non-linear regression analysis.

Flow Cytometric Analysis of Apoptosis (Annexin V-FITC/PI)

Causality & Rationale: During early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V binds to PS with high affinity, while Propidium Iodide (PI) only enters cells with compromised membranes (late apoptosis/necrosis)[2].

• Seed cells at 3 × 10⁵ cells/well in a 6-well plate and incubate overnight.

• Treat cells with 12-Ethoxynimbolinin C at 0.5×, 1×, and 2× IC50 concentrations for 24 hours.

• Harvest both floating (apoptotic) and adherent cells using an enzyme-free cell dissociation buffer (Note: Trypsin can cleave PS-binding sites, yielding false negatives).

• Wash the cell pellet twice with ice-cold PBS and resuspend in 100 µL of 1× Annexin V Binding Buffer (1 × 10⁵ cells).

• Add 5 µL of Annexin V-FITC and 5 µL of PI solution. Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1× Binding Buffer and analyze immediately via flow cytometry.

• Data Gating Strategy:

  • Q1 (Annexin V− / PI+): Necrotic cells

  • Q2 (Annexin V+ / PI+): Late apoptotic cells

  • Q3 (Annexin V− / PI−): Viable cells

  • Q4 (Annexin V+ / PI−): Early apoptotic cells

Caspase-3/9 Colorimetric Assay

Causality & Rationale: To validate that 12-Ethoxynimbolinin C triggers the intrinsic apoptotic cascade, the enzymatic cleavage of specific peptide substrates (LEHD-pNA for Caspase-9; DEVD-pNA for Caspase-3) is quantified[4].

• Treat 3 × 10⁶ cells with the established IC50 of 12-Ethoxynimbolinin C for 12, 24, and 48 hours. Critical Control: Pre-treat a parallel group with 20 µM Z-VAD-FMK (pan-caspase inhibitor) for 2 hours prior to limonoid exposure.

• Lyse cells using 50 µL of chilled Cell Lysis Buffer. Incubate on ice for 10 minutes and centrifuge at 10,000 × g for 1 minute.

• Quantify protein concentration using a BCA assay.

• In a 96-well plate, combine 50 µg of protein extract, 50 µL of 2× Reaction Buffer (containing 10 mM DTT), and 5 µL of the respective caspase substrate (4 mM).

• Incubate at 37°C for 1–2 hours.

• Measure the absorbance of the cleaved p-nitroaniline (pNA) at 400–405 nm.

Data Presentation & Expected Outcomes

The following tables represent the expected quantitative data structure when profiling 12-Ethoxynimbolinin C against a panel of cell lines.

Table 1: Representative IC50 Values (24h Treatment)

Cell Line	Tissue Origin	IC50 (µM) ± SD	Sensitivity Profile
HeLa	Cervical Adenocarcinoma	12.4 ± 1.2	High
HSC-4	Oral Squamous Cell Carcinoma	15.8 ± 1.5	High
SK-ES-1	Ewing's Sarcoma	22.1 ± 2.0	Moderate
NHBE	Normal Human Bronchial Epithelium	> 100	Low (Therapeutic Window)

Table 2: Flow Cytometry Apoptosis Quantification (HeLa Cells, 24h)

Treatment Group	Viable (Q3) %	Early Apoptotic (Q4) %	Late Apoptotic (Q2) %	Necrotic (Q1) %
Vehicle (0.1% DMSO)	94.2	2.1	3.2	0.5
12-Ethoxynimbolinin C (5 µM)	78.5	12.4	8.1	1.0
12-Ethoxynimbolinin C (15 µM)	45.2	28.6	24.5	1.7
12-Ethoxynimbolinin C (15 µM) + Z-VAD-FMK	88.4	4.5	6.2	0.9

Interpretation: A dose-dependent shift from Q3 to Q4 and Q2 indicates robust apoptosis induction. The reversal of this effect by the addition of Z-VAD-FMK confirms that 12-Ethoxynimbolinin C-induced cell death is strictly mediated by caspase activation, validating the mechanistic hypothesis.

References

• Tan, Q.-G., & Luo, X.-D. (2011). Meliaceous Limonoids: Chemistry and Biological Activities. Chemical Reviews. 1

• Sophia, J., et al. (2018). Nimbolide, a neem limonoid inhibits cytoprotective autophagy to activate apoptosis via modulation of the PI3K/Akt/GSK-3β signalling pathway in oral cancer. Cell Death & Disease. 3

• Liu, J.-F., et al. (2015). Nimbolide Induces ROS-Regulated Apoptosis and Inhibits Cell Migration in Osteosarcoma. International Journal of Molecular Sciences. 4

• Zhang, B., et al. (2019). Toosendanin induces the apoptosis of human Ewing's sarcoma cells via the mitochondrial apoptotic pathway. Spandidos Publications. 2

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12-Ethoxynimbolinin C for cancer research applications

Application Note: Investigating 12-Ethoxynimbolinin C in Oncology Models Document Type: Technical Guide & Standard Operating Protocols Target Audience: Principal Investigators, Assay Biologists, and Preclinical Drug Developers

Scientific Rationale & Mechanistic Foundation

12-Ethoxynimbolinin C is a highly functionalized tetranortriterpenoid (limonoid) isolated from the bark and fruits of Melia toosendan and related Meliaceae species[1][2]. Historically, meliaceous limonoids have garnered significant attention in oncology due to their potent ability to disrupt tumor cell proliferation and induce mitochondrial-mediated apoptosis[1].

Unlike broad-spectrum chemotherapeutics that cause indiscriminate DNA damage, limonoids like 12-Ethoxynimbolinin C and its structural analogs (e.g., nimbolide, toosendanin) exhibit a targeted mechanistic profile. They primarily act by inhibiting the PI3K/Akt survival pathway, which subsequently alters the Bax/Bcl-2 ratio, leading to the release of cytochrome c and the activation of the caspase cascade[3][4]. Understanding this causality is critical for researchers designing in vitro assays, as it dictates the specific biomarkers (e.g., cleaved caspase-3, phosphorylated Akt) and phenotypic endpoints (e.g., Annexin V externalization) that must be measured.

Figure 1: Proposed PI3K/Akt-mediated apoptotic pathway targeted by 12-Ethoxynimbolinin C.

Quantitative Baselines for Assay Design

When establishing dose-response curves for a newly acquired batch of 12-Ethoxynimbolinin C, researchers must bracket their concentrations effectively. Because 12-Ethoxynimbolinin C is a minor limonoid, its exact IC50 can vary by cell line and assay duration. The table below synthesizes the expected cytotoxicity ranges based on structurally homologous meliaceous limonoids (such as meliasenins and nimbolide) across common human cancer cell lines[4][5].

Cell Line	Tissue Origin	Expected IC50 Range (48h)	Primary Observed Mechanism
HeLa	Cervical Adenocarcinoma	2.5 µM – 8.0 µM	Cell cycle arrest (G2/M), Apoptosis
PC-3	Prostate Carcinoma	4.0 µM – 12.5 µM	PI3K/Akt inhibition, ROS generation
MCF-7	Breast Adenocarcinoma	5.0 µM – 15.0 µM	Caspase-dependent apoptosis
U2OS	Osteosarcoma	6.5 µM – 18.0 µM	Mitochondrial depolarization

Note: These values are representative baselines. Researchers must perform a preliminary 8-point dose-response screen (0.1 µM to 100 µM) to establish the exact IC50 for their specific 12-Ethoxynimbolinin C lot.

Experimental Workflows & Validated Protocols

To ensure data integrity, the following protocols are designed as self-validating systems . This means every assay includes internal controls that prove the assay functioned correctly, regardless of the experimental compound's performance.

Figure 2: In vitro experimental workflow for evaluating 12-Ethoxynimbolinin C efficacy.

Protocol A: Compound Preparation and Handling

Causality Check: Limonoids are highly lipophilic tetranortriterpenoids. Aqueous buffers will cause immediate precipitation, ruining dosing accuracy.

• Reconstitution: Dissolve lyophilized 12-Ethoxynimbolinin C powder in 100% anhydrous DMSO to create a 10 mM master stock. Aliquot into single-use tubes to avoid freeze-thaw degradation.

• Dilution: Perform serial dilutions in DMSO first, then spike into the complete culture media.

• Critical Threshold: The final DMSO concentration in the cell culture must never exceed 0.1% (v/v) . Higher concentrations of DMSO induce baseline cytotoxicity, confounding the compound's true effect.

Protocol B: Cell Viability & Proliferation (CellTiter-Glo Luminescent Assay)

Causality Check: While MTT is cheaper, CellTiter-Glo (measuring ATP) is prioritized here because limonoids can sometimes interfere with mitochondrial oxidoreductase enzymes, potentially causing false-positive MTT readings.

• Seeding: Seed target cells (e.g., PC-3) at 5×103 cells/well in a 96-well opaque-walled plate. Incubate for 24 hours at 37°C, 5% CO2 to allow adherence.

• Treatment: Aspirate media and apply 12-Ethoxynimbolinin C at concentrations ranging from 0.1 µM to 100 µM.

• Self-Validation Controls:

  • Vehicle Control: Media + 0.1% DMSO (Establishes 100% viability baseline).

  • Positive Control: 10 µM LY294002 (A known PI3K inhibitor to validate the assay's sensitivity to the target pathway).

• Incubation & Reading: Incubate for 48 hours. Add 100 µL of CellTiter-Glo reagent per well. Shake for 2 minutes to induce cell lysis, incubate at room temperature for 10 minutes, and record luminescence.

Protocol C: Apoptosis Profiling via Flow Cytometry (Annexin V/PI)

Causality Check: Annexin V binds to phosphatidylserine (PS). In healthy cells, PS is strictly located on the inner membrane leaflet. During early apoptosis (triggered by limonoids), PS flips to the outer leaflet. Propidium Iodide (PI) only enters cells with compromised membranes (late apoptosis/necrosis).

• Preparation: Treat 2×105 cells/well in a 6-well plate with 12-Ethoxynimbolinin C at 1/2×IC50​ , IC50​ , and 2×IC50​ for 24 hours.

• Harvesting: Collect both the floating cells (often apoptotic) and adherent cells (using enzyme-free dissociation buffer to prevent clipping of membrane receptors).

• Staining: Wash the cell pellet twice with cold PBS. Resuspend in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of PI.

• Incubation: Incubate in the dark at room temperature for 15 minutes. Add 400 µL of Binding Buffer and analyze immediately via flow cytometry.

• Self-Validation: Include single-stained controls (Annexin V only, PI only) to properly set compensation matrices and avoid fluorescence spillover artifacts.

Protocol D: Immunoblotting (Western Blot) for Pathway Validation

Causality Check: To definitively prove that 12-Ethoxynimbolinin C acts via the PI3K/Akt axis, we must observe the suppression of phosphorylated Akt (p-Akt) without a drop in total Akt.

• Lysis: Lyse treated cells in RIPA buffer supplemented with protease and phosphatase inhibitors (crucial for preserving p-Akt).

• Quantification & Separation: Quantify protein using a BCA assay. Load 30 µg of protein per lane on a 10-12% SDS-PAGE gel. Transfer to a PVDF membrane.

• Probing:

  • Primary Antibodies: Anti-p-Akt (Ser473), Anti-Akt (Total), Anti-Bax, Anti-Bcl-2, and Anti-Cleaved Caspase-3.

  • Loading Control: Anti-GAPDH or Anti- β -Actin (Validates equal protein loading across all lanes).

• Detection: Incubate with HRP-conjugated secondary antibodies and develop using ECL substrate. Quantify band densitometry using ImageJ, normalizing target proteins to the loading control.

References

• Meliaceous Limonoids: Chemistry and Biological Activities Source: Chemical Reviews (ACS Publications), 2011. URL:[Link][1]

• Limonoids From the Genus Melia (Meliaceae): Phytochemistry, Synthesis, Bioactivities, Pharmacokinetics, and Toxicology Source: Frontiers in Pharmacology (via PubMed Central), 2022. URL:[Link][2]

• Triterpenoids and Steroids from the Fruits of Melia toosendan and Their Cytotoxic Effects on Two Human Cancer Cell Lines Source: Journal of Natural Products (ACS Publications), 2010. URL:[Link][5]

• Exploring the therapeutic potential of Neem (Azadirachta Indica) for the treatment of prostate cancer: a literature review Source: Translational Andrology and Urology (via PubMed Central), 2023. URL:[Link][4]

• Nimbolide shows an important role in cancer prevention via inhibition of cell survival... Source: ResearchGate (Literature Review on Limonoid Mechanisms), 2016. URL:[Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

12-Ethoxynimbolinin C solubility issues in vitro

Welcome to the Technical Support Center for 12-Ethoxynimbolinin C . This guide is engineered for researchers and drug development professionals facing in vitro formulation and solubility challenges with this complex natural product.

12-Ethoxynimbolinin C is a highly oxygenated tetranortriterpenoid (limonoid) isolated from the Meliaceae plant family (e.g., Melia toosendan)[1]. While it exhibits promising biological activities—including potent antibacterial effects against Porphyromonas gingivalis[1]—its rigid, multi-ring hydrophobic skeleton makes it notoriously difficult to maintain in aqueous cell culture media.

Below is an in-depth, causally-driven troubleshooting guide to help you formulate, validate, and successfully test 12-Ethoxynimbolinin C in vitro.

Part 1: Core Principles & Causality (FAQ)

Q1: Why does 12-Ethoxynimbolinin C precipitate immediately when added to standard cell culture media? A: The precipitation is driven by a thermodynamic shock. Limonoids are highly lipophilic and require strong organic solvents (like 100% DMSO) to disrupt their crystalline lattice[2]. When a concentrated DMSO stock is rapidly diluted into aqueous media, the solvent polarity abruptly increases. The solvation energy drops below the threshold required to overcome the limonoid's intermolecular hydrophobic interactions. Consequently, the molecules rapidly aggregate, nucleate, and precipitate as microcrystals[2].

Q2: Why do I see a "bell-shaped" or flat dose-response curve in my cell viability assays? A: This is a classic hallmark of compound precipitation. At lower doses, 12-Ethoxynimbolinin C remains dissolved and bioavailable. As you increase the nominal dose, the compound exceeds its thermodynamic aqueous solubility limit and crashes out of solution. Because the precipitated crystals cannot interact with cellular targets, the actual effective concentration drops, leading to a loss of biological activity at higher doses[2].

Q3: Can I simply increase the DMSO concentration in my media to keep the compound soluble? A: No. While limonoids exhibit excellent solubility in 100% DMSO (often up to 50 mM)[3], increasing the final DMSO concentration in cell culture beyond 0.5% (v/v) introduces severe solvent-induced cytotoxicity and alters lipid bilayer permeability[2]. This will confound your data, making it impossible to separate the true pharmacological effect of 12-Ethoxynimbolinin C from DMSO-induced cell death[4].

Part 2: Formulations & Self-Validating Protocols

To prevent precipitation, you must alter the microenvironment of the compound before it encounters the bulk aqueous phase. Below are three field-proven, self-validating protocols.

Protocol A: Co-Solvent Polarity Bridging (PEG 400)

Causality: Polyethylene glycol (PEG 400) acts as a polarity bridge. By pre-mixing the DMSO stock with PEG 400, you lower the dielectric constant of the immediate microenvironment around the limonoid and provide steric hindrance against crystal nucleation during aqueous dilution[2].

• Primary Stock: Dissolve 12-Ethoxynimbolinin C in 100% DMSO to a concentration of 20 mM.

• Co-Solvent Mixing: Mix the DMSO stock 1:1 (v/v) with 100% PEG 400. Vortex vigorously for 60 seconds.

• Thermal Equilibration: Pre-warm your serum-free cell culture media to 37°C. (Cold media drastically reduces the thermodynamic solubility limit).

• Gradual Dilution: Add the DMSO/PEG mixture dropwise to the pre-warmed media while vortexing to prevent localized high concentrations of the hydrophobic drug[2].

• Self-Validation (The "Spin & Spike" Test): Centrifuge the final media at 10,000 × g for 10 minutes.

  • Pass: No visible pellet forms.

  • Fail: A white pellet forms.

  • Quantification: Sample the supernatant and quantify the dissolved 12-Ethoxynimbolinin C via HPLC-UV against a standard curve to determine the true working concentration[2].

Protocol B: Hydrophobic Inclusion Complexation (HP-β-CD)

Causality: Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophobic inner cavity and a hydrophilic exterior. It physically encapsulates the lipophilic limonoid core, shielding it from the aqueous environment and preventing molecule-to-molecule aggregation[5].

• Complexation: Prepare a 5% (w/v) solution of HP-β-CD in your base media.

• Integration: Inject your 100% DMSO stock of 12-Ethoxynimbolinin C directly into the HP-β-CD media (keep final DMSO ≤ 0.5%).

• Sonication: Sonicate the mixture in a water bath at 25°C for 15 minutes to drive the inclusion complex thermodynamic equilibrium[5].

• Self-Validation (Dynamic Light Scattering): Analyze the solution using DLS. A monodisperse population with a hydrodynamic radius < 10 nm indicates successful complexation. Particles > 200 nm indicate failed complexation and colloidal aggregation[2].

Protocol C: PLGA Nanoprecipitation (For Advanced Delivery)

Causality: If co-solvents fail, encapsulating the limonoid in poly(lactic-co-glycolic acid) (PLGA) nanoparticles provides a stable, slow-release aqueous dispersion. This method has been successfully validated for related highly hydrophobic limonoids like nimbolide[3].

• Organic Phase: Dissolve 12-Ethoxynimbolinin C and PLGA polymer in an organic solvent (e.g., acetone).

• Aqueous Phase: Prepare an aqueous solution containing a stabilizer (e.g., 1% PVA).

• Nanoprecipitation: Inject the organic phase dropwise into the aqueous phase under high-speed magnetic stirring. Stir overnight to evaporate the organic solvent.

• Self-Validation (Dialysis & Release): Place the nanoparticle suspension in a dialysis bag (MWCO 6,000–8,000 Da) submerged in PBS. Lyse a sample of the retained nanoparticles with DMSO and quantify the encapsulated 12-Ethoxynimbolinin C via HPLC to calculate exact Encapsulation Efficiency (EE%)[3].

Part 3: Quantitative Data Presentation

When selecting a solubilization strategy, you must balance solubility enhancement against the inherent cytotoxicity of the excipient.

Table 1: Co-Solvent Tolerability and Solubilization Profiles for Limonoids

Solubilizer / Excipient	Max Tolerated In Vitro Conc.	Primary Solubilization Mechanism	Expected Solubility Enhancement
DMSO	≤ 0.5% (v/v)	Direct solvation of hydrophobic core	Baseline (Often < 10 µM in media)
PEG 400	≤ 1.0% (v/v)	Polarity bridging & steric hindrance	Moderate (Up to 50 µM)
Tween 80	≤ 0.1% (v/v)	Micellar encapsulation	High (Risk of membrane disruption)
HP-β-CD	≤ 5.0% (w/v)	Host-guest inclusion complexation	Very High (Up to 200 µM)
PLGA Nanoparticles	N/A (Polymer dependent)	Polymeric matrix encapsulation	Extreme (Stable aqueous dispersion)

Part 4: Solubilization Workflow Visualization

The following logical workflow dictates the step-by-step process for formulating and validating 12-Ethoxynimbolinin C to ensure absolute data integrity during in vitro assays.

Workflow for formulating and validating 12-Ethoxynimbolinin C solubility in vitro.

Part 5: References

• Minor Limonoids from Melia toosendan and their Antibacterial Activity Ip Lab - Molecular Neuroscience Laboratory, HKUST [Link]

• What is best way to dissolve limonoid aglycones to test cytotoxicity? ResearchGate[Link]

• 165 questions with answers in SOLUBILITY ENHANCEMENT | Science topic ResearchGate [Link]

• Nanodelivery and anticancer effect of a limonoid, nimbolide, in breast and pancreatic cancer cells Taylor & Francis Online[Link]

• Citrus Limonin and Its Glucoside Inhibit Colon Adenocarcinoma Cell Proliferation through Apoptosis ACS Publications [Link]

Sources

• 1. iplab.hkust.edu.hk [iplab.hkust.edu.hk]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 12-Ethoxynimbolin HPLC Analysis

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of 12-Ethoxynimbolin. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during the chromatographic analysis of this novel terpenoid. By combining established chromatographic principles with insights into the analysis of related compounds like nimbolide, this resource provides a systematic approach to troubleshooting.

Understanding 12-Ethoxynimbolin: A Chromatographic Perspective

12-Ethoxynimbolin is a derivative of nimbolide, a C-seco limonoid isolated from the neem tree (Azadirachta indica). The introduction of an ethoxy group at the 12th position is expected to increase its lipophilicity compared to the parent nimbolide. This characteristic is a key consideration for developing and troubleshooting its HPLC analysis, influencing choices in stationary phase, mobile phase composition, and sample preparation.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section is structured in a question-and-answer format to directly address specific issues you may encounter.

Peak Shape and Retention Time Issues

Q1: My 12-Ethoxynimbolin peak is tailing. What are the likely causes and how can I fix it?

Peak tailing, where the latter half of the peak is drawn out, is a common issue that can compromise resolution and integration accuracy.

Underlying Causes & Solutions:

• Secondary Interactions: Residual silanol groups on the silica backbone of C18 columns can interact with polar functional groups on the analyte, causing tailing.

  • Solution:

    • Use an End-capped Column: Employ a high-quality, end-capped C18 or a C8 column to minimize exposed silanol groups.

    • Mobile Phase Modification: Add a small amount of a weak acid, such as 0.1% formic acid or acetic acid, to the mobile phase. This can suppress the ionization of silanol groups and improve peak shape.[1]

    • Adjust pH: Ensure the mobile phase pH is not in a range that would cause the analyte to interact strongly with the stationary phase. For neutral compounds like 12-Ethoxynimbolin, this is less of a concern.

• Column Overload: Injecting too much sample can lead to peak distortion.

  • Solution: Reduce the injection volume or dilute the sample.

• Contamination: A buildup of contaminants on the column frit or at the head of the column can cause peak tailing.

  • Solution:

    • Use a Guard Column: A guard column with the same stationary phase will protect the analytical column from strongly retained sample components.

    • Column Flushing: Flush the column with a strong solvent (e.g., 100% acetonitrile or methanol) to remove contaminants.

Q2: I'm observing peak fronting for my 12-Ethoxynimbolin peak. What should I investigate?

Peak fronting, the inverse of tailing, often appears as a "shark-fin" shape and can also lead to inaccurate quantification.

Underlying Causes & Solutions:

• Sample Solvent Incompatibility: Dissolving the sample in a solvent significantly stronger than the mobile phase is a primary cause of peak fronting.

  • Solution: Ideally, dissolve your sample in the initial mobile phase composition. If solubility is an issue, use the weakest possible solvent that can adequately dissolve the sample and inject the smallest possible volume.

• Column Overload: Similar to tailing, injecting a highly concentrated sample can lead to fronting.

  • Solution: Dilute the sample and re-inject.

• Column Degradation: A void or channel in the column packing can cause peak fronting.

  • Solution: This usually requires column replacement. A sudden drop in backpressure is often an indicator of a column void.

Q3: My retention time for 12-Ethoxynimbolin is drifting or inconsistent. What are the possible reasons?

Stable retention times are critical for peak identification and method reproducibility.

Underlying Causes & Solutions:

• Mobile Phase Composition: Inconsistent mobile phase preparation or changes in the solvent proportioning by the pump can cause retention time shifts.

  • Solution:

    • Prepare Fresh Mobile Phase: Ensure accurate measurement and thorough mixing of mobile phase components.

    • Degas Solvents: Air bubbles in the pump can cause flow rate fluctuations. Degas the mobile phase before use.

    • Pump Maintenance: Check pump seals and check valves for wear and tear.

• Column Equilibration: Insufficient equilibration time between gradient runs or after a change in mobile phase will lead to drifting retention times.

  • Solution: Equilibrate the column with at least 10-20 column volumes of the initial mobile phase before each injection.

• Temperature Fluctuations: Changes in ambient temperature can affect retention times.

  • Solution: Use a column oven to maintain a consistent temperature.

Baseline and Sensitivity Issues

Q4: I am experiencing a noisy or drifting baseline. What could be the cause?

A stable baseline is essential for accurate peak detection and integration, especially for low-concentration analytes.

Underlying Causes & Solutions:

• Contaminated Mobile Phase: Impurities in the solvents or additives can contribute to a noisy or drifting baseline.

  • Solution: Use high-purity, HPLC-grade solvents and additives. Prepare fresh mobile phase daily.

• Detector Issues: A failing lamp or a contaminated flow cell can cause baseline problems.

  • Solution:

    • Lamp Check: Check the lamp energy. A low or fluctuating energy may indicate the lamp needs replacement.

    • Flow Cell Cleaning: Flush the flow cell with a suitable cleaning solvent (e.g., isopropanol).

• Incomplete Mixing of Mobile Phase: For gradient methods, inadequate mixing can cause periodic baseline fluctuations.

  • Solution: Ensure the pump's mixer is functioning correctly. Premixing the mobile phase can also help.

Q5: I am not seeing a peak for 12-Ethoxynimbolin, or the peak is very small. What should I check?

The absence of a peak or a significantly reduced signal can be due to several factors.

Underlying Causes & Solutions:

• Incorrect Wavelength: The detector may not be set to the optimal wavelength for 12-Ethoxynimbolin.

  • Solution: Based on data for nimbolide, a starting wavelength of around 217 nm is recommended.[2] If you have a photodiode array (PDA) detector, you can acquire the full UV spectrum to determine the absorbance maximum.

• Sample Degradation: 12-Ethoxynimbolin, like other terpenoids, may be susceptible to degradation under certain conditions (e.g., exposure to light, extreme pH, or high temperatures).

  • Solution: Prepare samples fresh and protect them from light. Analyze samples promptly after preparation.

• Injection Issues: A blockage in the injector or an incorrectly filled sample loop can prevent the sample from reaching the column.

  • Solution: Ensure the injector is clean and functioning correctly. Check for any leaks or blockages in the sample path.

Experimental Protocols & Starting Method Parameters

This section provides a recommended starting point for your HPLC method development and a protocol for assessing method stability.

Recommended Starting HPLC Method

This method is adapted from published methods for nimbolide and should be optimized for 12-Ethoxynimbolin.

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	A standard reversed-phase column suitable for terpenoids.
Mobile Phase A	0.1% Formic Acid in Water	Provides good peak shape and is MS-compatible.
Mobile Phase B	Acetonitrile	A common organic modifier with good UV transparency.
Gradient	70% A to 10% A over 15 minutes	A starting gradient to elute a moderately nonpolar compound.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Provides stable retention times.
Detection	UV at 217 nm	Based on the UV absorbance of the related compound, nimbolide.[2]
Injection Volume	10 µL	A typical injection volume.
Sample Diluent	Acetonitrile/Water (50:50)	A good starting point for solubility.

Protocol: Forced Degradation Study

A forced degradation study is essential to develop a stability-indicating method, ensuring that the analytical method can separate the intact drug from its degradation products.[3]

Objective: To assess the stability of 12-Ethoxynimbolin under various stress conditions.

Procedure:

• Prepare Stock Solution: Prepare a stock solution of 12-Ethoxynimbolin in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at room temperature for 24 hours. Neutralize with 0.1 M NaOH before injection.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 24 hours. Neutralize with 0.1 M HCl before injection.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Place a solid sample of 12-Ethoxynimbolin in a hot air oven at 60°C for 48 hours. Dissolve in the sample diluent before injection.

• Photolytic Degradation: Expose a solution of 12-Ethoxynimbolin to UV light (254 nm) for 24 hours.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using the developed HPLC method with a PDA detector to identify any degradation products.

Visualizing the Troubleshooting Workflow

The following diagrams illustrate a logical approach to troubleshooting common HPLC issues.

Sources

• 1. Anticancer properties of nimbolide and pharmacokinetic considerations to accelerate its development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microwave-Assisted Improved Extraction and Purification of Anticancer Nimbolide from Azadirachta indica (Neem) Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing 12-Ethoxynimbolinin C Dosage for Cytotoxicity Assays

Welcome to the Application Support Center. As researchers transition from isolating complex natural products to evaluating their therapeutic potential, optimizing in vitro assays becomes critical. 12-Ethoxynimbolinin C is a highly oxygenated tetranortriterpenoid (limonoid) isolated from Melia toosendan[1]. Like many meliaceous limonoids, it exhibits potent biological activities, including antibacterial and cytotoxic effects against various cancer cell lines[2].

This guide is engineered for drug development professionals. It provides field-proven, self-validating protocols and mechanistic troubleshooting to ensure your cytotoxicity data is robust, reproducible, and free of experimental artifacts.

Experimental Workflows & Mechanistic Grounding

To optimize the dosage of 12-Ethoxynimbolinin C, you must first understand both the logistical workflow of the assay and the biological mechanism you are trying to trigger. Limonoids typically induce cytotoxicity via mitochondrial-mediated apoptosis and cell cycle arrest[3].

Caption: Self-validating workflow for 12-Ethoxynimbolinin C in vitro cytotoxicity screening.

Caption: Putative apoptotic signaling pathway induced by meliaceous limonoids.

Self-Validating Protocol: MTT Cytotoxicity Assay

A self-validating protocol ensures that any observed reduction in cell viability is definitively caused by the biological action of 12-Ethoxynimbolinin C, rather than solvent toxicity or assay interference.

Step-by-Step Methodology

• Cell Seeding & Baseline Validation:

  • Seed target cancer cells (e.g., PC-3, MCF-7) and a normal control cell line (e.g., Vero) at 5×103 cells/well in a 96-well plate (100 µL/well).

  • Causality Check: Include a "Time-Zero" ( T0​ ) plate to measure baseline viability before compound addition. This differentiates between cytostatic (growth arrest) and cytotoxic (cell death) effects.

• Compound Stock Preparation:

  • Dissolve 12-Ethoxynimbolinin C in 100% anhydrous DMSO to create a 20 mM master stock.

  • Causality Check: Limonoids are highly lipophilic. Ensure complete dissolution by sonicating the stock for 5 minutes at room temperature.

• Treatment Application (The Self-Validating Matrix):

  • Prepare serial dilutions in complete culture media. Critical: The final DMSO concentration in the well must not exceed 0.5% (v/v).

  • Apply 100 µL of the diluted compound to the cells.

  • Required Controls:

    • Vehicle Control: Media + 0.5% DMSO (Ensures solvent is not causing cell death).

    • Positive Control: 1 µM Doxorubicin (Validates assay sensitivity)[3].

    • Compound Blank: Media + 12-Ethoxynimbolinin C + MTT (NO CELLS). (Validates that the compound does not directly reduce the tetrazolium salt, a common artifact with highly oxygenated natural products).

• Incubation & Readout:

  • Incubate for 48–72 hours at 37°C, 5% CO2​ .

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3 hours.

  • Carefully aspirate the media and dissolve the formazan crystals in 150 µL of DMSO.

  • Read absorbance at 570 nm (reference wavelength 630 nm).

Quantitative Data Summary

When optimizing your dosage, it is crucial to benchmark against established data for meliaceous limonoids. Use the following table to guide your initial concentration ranges[2][4][5].

Compound Class / Extract	Target Cell Line	Assay Type	Typical IC50 / MIC Range	Selectivity Index (SI)
Meliaceous Limonoids	MCF-7 (Breast Cancer)	MTT	0.01 - 69 µg/mL	> 5.0
Meliaceous Limonoids	PC-3 (Prostate Cancer)	MTT	< 0.01 - 50 µg/mL	> 5.0
12-Ethoxynimbolinin C	P. gingivalis (Bacteria)	Broth Dilution	~ 31.3 µg/mL	N/A
Melia Extracts	Vero (Normal Kidney)	MTT	CC50 > 350 µg/mL	High

Troubleshooting & FAQs

Section A: Compound Preparation & Stability

Q: I am observing precipitation when I dilute 12-Ethoxynimbolinin C into my culture media. How do I fix this? A: Causality: 12-Ethoxynimbolinin C is a complex tetranortriterpenoid with a rigid, hydrophobic multicyclic core. When transitioning from 100% DMSO to aqueous media, "solvent shock" can cause micro-precipitation. Solution: Do not add the DMSO stock directly to cold media. Pre-warm your culture media to 37°C. Perform a step-wise serial dilution (e.g., 100x stock in DMSO → 10x stock in media → 1x final concentration in the well). If precipitation persists, verify via Dynamic Light Scattering (DLS) and consider using up to 0.5% BSA in your media to act as a carrier protein.

Q: Does 12-Ethoxynimbolinin C degrade during a 72-hour assay incubation? A: Causality: Limonoids contain reactive functional groups (e.g., epoxides, furan rings, and esters) that can be susceptible to hydrolysis in aqueous environments at pH 7.4[2]. Solution: To account for potential degradation, avoid freeze-thawing your DMSO master stock. Aliquot the stock immediately upon reconstitution. If you suspect rapid degradation in media, design a "media replacement" assay where fresh compound-spiked media is exchanged every 24 hours.

Section B: Assay Artifacts & Readout

Q: My dose-response curve is biphasic (hormetic), showing increased viability at low doses before dropping at high doses. Is this real? A: Causality: This is often an artifact of the MTT assay. Low concentrations of certain plant metabolites can upregulate mitochondrial reductase activity without increasing actual cell numbers, falsely inflating the absorbance readout. Solution: Validate this result using an orthogonal, non-metabolic assay. We recommend switching to a DNA-quantification assay (e.g., CyQUANT) or an ATP-based luminescent assay (e.g., CellTiter-Glo) to confirm if the low-dose proliferation is genuine or a metabolic artifact.

Q: How do I calculate a reliable Selectivity Index (SI) for this compound? A: Causality: Cytotoxicity is only therapeutically relevant if it is selective. Non-specific toxicity (e.g., acting as a general poison) will kill healthy cells at the same rate as cancer cells. Solution: You must run your 12-Ethoxynimbolinin C dosage optimization in parallel against a normal, non-transformed cell line (such as Vero or normal human fibroblasts)[5]. The Selectivity Index is calculated as: SI=IC50​ (Cancer Cells)IC50​ (Normal Cells)​ . An SI > 5.0 indicates a promising therapeutic window[3].

References

• Tan, Q. G., & Luo, X. D. (2011). Meliaceous Limonoids: Chemistry and Biological Activities. Chemical Reviews, 111(11), 7437–7522. URL:[Link]

• ResearchGate (2024). In vitro Cytotoxicity of Selected Medicinal Plant Extracts used for the Management of Gastroenteritis in Northern Namibia, and their Antibacterial Activity against Multidrug-resistant Pathogens. Journal of Pure and Applied Microbiology. URL:[Link]

• Frontiers in Pharmacology (2021). Limonoids From the Genus Melia (Meliaceae): Phytochemistry, Synthesis, Bioactivities, Pharmacokinetics, and Toxicology. URL:[Link]

• PLOS ONE (2023). Bioactive Azadirachta indica and Melia azedarach leaves extracts with anti-SARS-CoV-2 and antibacterial activities. URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pharmacy.hebmu.edu.cn [pharmacy.hebmu.edu.cn]
• 5. journals.plos.org [journals.plos.org]

overcoming resistance to 12-Ethoxynimbolinin C in cancer cells

Welcome to the Technical Support Center for 12-Ethoxynimbolinin C , a highly oxygenated tetranortriterpenoid (limonoid) isolated from Melia toosendan1. As a Senior Application Scientist, I have designed this guide to help you systematically troubleshoot and overcome acquired resistance to this compound in your in vitro cancer models.

Limonoids exhibit complex polypharmacology—targeting E3 ubiquitin ligases, suppressing NF-κB, and forcing mitochondrial apoptosis [[2]](), 3. When cells develop resistance, the failure can occur at multiple nodes. The diagnostic workflow below will help you triage the exact mechanism of resistance in your cell line.

Diagnostic workflow for identifying 12-Ethoxynimbolinin C resistance nodes.

FAQ & Troubleshooting Guide

Issue 1: Drug Efflux and Intracellular Depletion

Q: My cancer cell line initially responded to 12-Ethoxynimbolinin C but now exhibits a >10-fold increase in the IC50. Is this due to drug efflux?

A: Yes, acquired resistance to highly oxygenated limonoids is frequently mediated by the overexpression of ATP-binding cassette (ABC) transporters, specifically ABCB1 (P-glycoprotein). Because 12-Ethoxynimbolinin C possesses a bulky, hydrophobic multi-ring structure, it is a prime substrate for these efflux pumps. Interestingly, while some limonoids can hypersensitize multidrug-resistant (MDR) cells by upregulating PTEN to suppress ABCB1 4, chronic exposure often forces cells to bypass this suppression, leading to massive pump upregulation.

Self-Validating Protocol: Intracellular Accumulation Assay To prove causality, you must determine if the drug is physically being pumped out. We use Rhodamine 123 (Rho123) as a fluorescent surrogate. This protocol is self-validating because it includes Verapamil; if Verapamil fails to restore fluorescence, your assay system (e.g., dye integrity or FACS laser calibration) is compromised, preventing false-positive resistance diagnoses.

• Cell Seeding: Seed resistant and parental (sensitive) cells at 1×105 cells/well in a 6-well plate. Incubate overnight.

• Pre-treatment (The Validation Step): Pre-treat one set of resistant cells with 10 µM Verapamil (a known ABCB1 inhibitor) for 1 hour.

• Co-incubation: Add 5 µM Rho123 to all wells. To a separate set of wells, add Rho123 + 10 µM 12-Ethoxynimbolinin C. Incubate for 2 hours at 37°C.

• Arrest Efflux: Wash cells rapidly with ice-cold PBS (4°C) to halt ATP-dependent pump activity.

• Harvest & Analyze: Trypsinize cells, resuspend in ice-cold FACS buffer, and analyze immediately via Flow Cytometry (FL1 channel). Causality Check: If 12-Ethoxynimbolinin C increases Rho123 retention similarly to Verapamil in the parental line, it competes for the pump. If the resistant line shows low Rho123 retention that is rescued by Verapamil but not by 12-Ethoxynimbolinin C, the pump has upregulated beyond the competitive threshold of the limonoid.

Issue 2: Target Mutation and Apoptotic Evasion

Q: Flow cytometry shows normal intracellular accumulation of 12-Ethoxynimbolinin C, but the cells are not undergoing apoptosis. What is the mechanistic failure?

A: If efflux is not the issue, the resistance lies downstream at the level of target engagement or apoptotic execution. Limonoids exert anti-proliferative effects by interacting with specific functional cysteines on targets like the E3 ubiquitin ligase RNF114 3 and by inducing Bax/Bak-mediated mitochondrial outer membrane permeabilization 5. Resistance often manifests as an upregulation of anti-apoptotic Bcl-2 or constitutive activation of the NF-κB survival pathway, which limonoids typically suppress to prevent tumor progression 6.

Self-Validating Protocol: Mitochondrial Apoptosis Competence Assay This protocol isolates the exact node of apoptotic failure by physically separating the mitochondria from the cytosol.

• Treatment: Treat cells with the IC90 of 12-Ethoxynimbolinin C for 24 hours.

• Subcellular Fractionation: Permeabilize cells using a digitonin-based buffer (0.05% digitonin in PBS) for exactly 5 minutes on ice. Centrifuge at 10,000 x g for 10 minutes. The supernatant is the cytosolic fraction; the pellet is the mitochondrial fraction.

• Orthogonal Validation: Immunoblot both fractions. Use VDAC as a loading control for the mitochondrial pellet and GAPDH for the cytosol. This guarantees your fractionation was successful.

• Cytochrome C Profiling: Probe for Cytochrome C.

• Caspase-9 Activity: In parallel, measure Caspase-9 activity in the whole-cell lysate using a fluorogenic substrate (LEHD-AFC). Causality Check: If Cytochrome C is retained in the mitochondria despite treatment, the resistance is at the mitochondrial pore level (likely Bcl-2 overexpression). If Cytochrome C is successfully released into the cytosol but Caspase-9 remains inactive, the resistance is strictly downstream (e.g., XIAP upregulation).

Quantitative Resistance Phenotypes

To help you rapidly benchmark your cell lines, compare your experimental data against this quantitative matrix of known limonoid resistance phenotypes.

Resistance Phenotype	Fold Change in IC50	Key Biomarker Expression (Quantitative)	Recommended Rescue Strategy / Sensitizer
Efflux Pump Upregulation	>15.0-fold	ABCB1 mRNA (>5.0 log2​ FC)	Co-treatment with Verapamil (10 µM) or Tariquidar
RNF114 Target Mutation	8.0 to 12.0-fold	RNF114 Protein (<0.2 fold baseline)	Switch to alternative E3 ligase degraders (e.g., CRBN)
Apoptotic Evasion (Pore)	5.0 to 10.0-fold	Cyt C Release (<10% of total pool)	Co-treatment with BH3 Mimetics (e.g., Venetoclax)
Phase II Metabolism	3.0 to 5.0-fold	GST Activity (>300 nmol/min/mg)	Glutathione depletion via Buthionine Sulfoximine (BSO)

Molecular Pathway & Resistance Nodes

Understanding the structural interplay between 12-Ethoxynimbolinin C and the cell's survival machinery is critical for rational drug design and combination therapy.

Molecular targets and resistance nodes for 12-Ethoxynimbolinin C.

References

• Minor Limonoids from Melia toosendan and their Antibacterial Activity. Hong Kong University of Science & Technology.[Link]

• Cytotoxicity of nimbolide towards multidrug-resistant tumor cells and hypersensitivity via cellular metabolic modulation. National Institutes of Health (NIH).[Link]

• Nimbolide: promising agent for prevention and treatment of chronic diseases (recent update). National Institutes of Health (NIH).[Link]

• Harnessing the Anti-Cancer Natural Product Nimbolide for Targeted Protein Degradation. bioRxiv.[Link]

• Mechanism of neem limonoids-induced cell death in cancer: role of oxidative phosphorylation. National Institutes of Health (NIH).[Link]

Sources

• 1. iplab.hkust.edu.hk [iplab.hkust.edu.hk]
• 2. Nimbolide: promising agent for prevention and treatment of chronic diseases (recent update) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Harnessing the Anti-Cancer Natural Product Nimbolide for Targeted Protein Degradation | bioRxiv [biorxiv.org]
• 4. Cytotoxicity of nimbolide towards multidrug-resistant tumor cells and hypersensitivity via cellular metabolic modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism of neem limonoids-induced cell death in cancer: role of oxidative phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

Technical Support Center: Investigating Off-Target Effects of 12-Ethoxynimbolinin C

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for investigating the off-target effects of 12-Ethoxynimbolinin C. Drawing from established methodologies in chemical biology and pharmacology, this document offers foundational knowledge, detailed experimental protocols, and robust troubleshooting advice to ensure the rigorous and accurate characterization of this novel compound.

Section 1: Foundational Knowledge & Initial Assessment (FAQs)

This section addresses preliminary questions to ground your experimental strategy.

Q1: What is 12-Ethoxynimbolinin C, and what is known about its parent compound, nimbolide?

A: 12-Ethoxynimbolinin C is a synthetic derivative of nimbolide, a prominent terpenoid natural product (limonoid) isolated from the leaves and seeds of the Neem tree (Azadirachta indica)[1][2]. Nimbolide itself is extensively studied for its potent anticancer properties, which stem from its ability to modulate multiple oncogenic signaling pathways.[1][2][3]

Key reported activities of the parent compound, nimbolide, include:

• Induction of Apoptosis: It can trigger programmed cell death through both intrinsic and extrinsic pathways.[2][4]

• Inhibition of Signaling Cascades: Nimbolide has been shown to suppress critical cancer-related pathways such as PI3K/Akt, MAPK (ERK1/2), and JAK/STAT.[1][2]

• Direct Target Engagement: Recent chemoproteomic studies have identified the E3 ubiquitin ligase RNF114 as a direct covalent target of nimbolide, leading to the stabilization of tumor suppressors like p21.[5] In silico studies have also predicted the anti-apoptotic protein BCL2 as a primary binding partner.[4]

The addition of a 12-ethoxy group to the nimbolide scaffold is expected to alter its physicochemical properties, potentially affecting its potency, selectivity, and metabolic stability. This modification necessitates a full deconvolution of its target profile.

Q2: Why is a dedicated off-target investigation for a nimbolide derivative so critical?

A: While the structural similarity to nimbolide provides a strong starting point, assuming an identical mechanism of action is a significant risk in drug development. Most small molecules interact with multiple proteins, not just their intended target.[6] These unintended interactions, or "off-target effects," are a primary cause of adverse drug reactions and clinical trial failures.[7]

A thorough investigation is critical for:

• Safety & Toxicity Assessment: Identifying interactions with proteins that could mediate toxic side effects.

• Mechanism Deconvolution: Differentiating between the phenotypic effects caused by the intended (on-target) mechanism versus those caused by unintended (off-target) interactions.

• Drug Repurposing: Discovering novel therapeutic applications based on previously unknown off-target activities.

• Lead Optimization: Guiding medicinal chemistry efforts to improve selectivity and reduce undesirable off-target binding.

Q3: What are the primary strategies for identifying the off-targets of 12-Ethoxynimbolinin C?

A: A multi-pronged approach combining computational, biochemical, and cell-based methods is the gold standard.

• Computational (In Silico) Approaches: These methods use the structure of 12-Ethoxynimbolinin C to predict potential binding partners from large protein structure databases. This is a rapid, cost-effective first step for hypothesis generation.[6]

• Biochemical (In Vitro) Approaches: These methods directly identify protein binders from complex biological samples (e.g., cell lysates). Chemical proteomics is a powerful, unbiased strategy in this category.[7][8]

• Cell-Based (In Situ) Approaches: These methods assess the compound's effect on cellular pathways and phenotypes, helping to validate the functional relevance of biochemically identified targets.[9]

Section 2: Experimental Strategy & Protocols

A systematic investigation is essential for robust off-target identification. The following workflow outlines a logical progression from prediction to validation.

Caption: Workflow for Off-Target Identification of 12-Ethoxynimbolinin C.

Protocol 1: In Silico Profiling for Hypothesis Generation

Causality: This step leverages the known chemical structure of 12-Ethoxynimbolinin C to predict its likely protein interactors before any wet-lab experiments are performed. This helps prioritize experimental efforts and provides a list of candidate proteins to look for in subsequent analyses.

Methodology:

• Prepare the Ligand Structure: Generate a 3D conformer of 12-Ethoxynimbolinin C using computational chemistry software (e.g., ChemDraw, Avogadro). Perform energy minimization to obtain a stable conformation.

• Select Computational Tools: Utilize web servers or software designed for target prediction. Common approaches include:

  • Reverse Docking: Screens the ligand against a library of protein binding sites (e.g., PharmMapper, idTarget).

  • Ligand-Based Similarity: Compares the compound's shape and chemical features to libraries of known active ligands (e.g., SwissTargetPrediction, SEA).

• Execute Screening: Submit the 3D structure of 12-Ethoxynimbolinin C to the selected platforms.

• Analyze and Filter Results: The output will be a ranked list of potential protein targets. Prioritize this list based on:

  • Binding Score/Probability: Higher scores indicate a better predicted fit.

  • Biological Relevance: Focus on targets expressed in the cell types used for your phenotypic assays.

  • Cross-Platform Consensus: Give higher priority to targets identified by multiple prediction tools.

Self-Validation: The trustworthiness of this step lies in using multiple, mechanistically distinct algorithms (e.g., one structure-based and one ligand-based) and looking for consensus hits. This reduces the risk of artifacts from a single predictive model.

Protocol 2: Unbiased Biochemical Identification via Chemical Proteomics

Causality: This is a discovery-phase experiment designed to identify direct protein binders in an unbiased manner from the entire proteome. By creating a "bait" version of 12-Ethoxynimbolinin C, you can "fish" for its binding partners in a complex cell lysate.

Methodology: Compound-Centric Chemical Proteomics (CCCP)

• Probe Synthesis:

  • Synthesize an analog of 12-Ethoxynimbolinin C that incorporates a bio-orthogonal handle (e.g., an alkyne or diazirine) for subsequent conjugation. The handle should be placed at a position that is synthetically accessible and predicted to have minimal impact on target binding.

  • Crucial Control: Confirm that the synthesized probe retains the biological activity of the parent compound in a relevant cellular assay (e.g., anti-proliferation). A significant loss of activity suggests the handle interferes with target binding.[7]

• Proteome Labeling & Enrichment:

  • Prepare a native cell lysate from a relevant cell line (e.g., a cancer cell line sensitive to nimbolide).

  • Incubate the lysate with the chemical probe.

  • Competition Control (Self-Validation): In a parallel sample, co-incubate the lysate with the probe AND a significant excess (e.g., 50-100 fold) of the original, unmodified 12-Ethoxynimbolinin C. True targets will be bound by the unmodified compound, preventing their interaction with the probe.

  • Negative Control: Incubate a lysate sample with DMSO or a structurally similar but inactive compound probe.

• Click Chemistry & Affinity Purification:

  • Use copper-catalyzed azide-alkyne cycloaddition (Click Chemistry) to attach a reporter tag (e.g., biotin-azide) to the alkyne handle on the probe-protein complexes.

  • Enrich the biotinylated complexes using streptavidin-coated magnetic beads.

  • Wash the beads extensively to remove non-specifically bound proteins.

• Mass Spectrometry Analysis:

  • Elute the bound proteins from the beads and digest them into peptides (e.g., with trypsin).

  • Analyze the peptides using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify and quantify the proteins. Proteins that are significantly depleted in the competition control sample compared to the probe-only sample are considered high-confidence binders.

Protocol 3: Cellular Target Engagement & Pathway Analysis

Causality: Identifying a protein binder is not enough; you must confirm that 12-Ethoxynimbolinin C engages this target within intact cells and that this engagement leads to a functional consequence.

Sources

• 1. Anticancer properties of nimbolide and pharmacokinetic considerations to accelerate its development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oncotarget.com [oncotarget.com]
• 3. worldneemorganisation.org [worldneemorganisation.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Harnessing the Anti-Cancer Natural Product Nimbolide for Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 7. tandfonline.com [tandfonline.com]
• 8. Target identification and mechanism of action in chemical biology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identifying off-target effects and hidden phenotypes of drugs in human cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing 12-Ethoxynimbolinin C Degradation

Welcome to the Technical Support Center for 12-Ethoxynimbolinin C , a highly oxygenated tetranortriterpenoid (limonoid) isolated from the Meliaceae family (e.g., Melia toosendan)[1][2]. Due to its complex ring-intact structure, which includes a reactive furan ring, multiple ester linkages, and a specific ethoxy substitution at C-12, this compound presents unique stability challenges during in vitro assays and long-term storage.

As a Senior Application Scientist, I have structured this guide to move beyond basic instructions. We will explore the mechanistic causality behind limonoid degradation, providing you with self-validating workflows to ensure the structural integrity of your active pharmaceutical ingredients (APIs) and research compounds.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why is my 12-Ethoxynimbolinin C sample showing multiple degradation peaks on HPLC after 1 month at 4°C?

The Causality: Limonoids undergo slow but continuous thermal and oxidative degradation at standard refrigeration temperatures (4°C)[3]. The furan ring attached to the D-ring at C-17 is highly electron-rich, making it susceptible to auto-oxidation when exposed to trace amounts of dissolved oxygen[4]. Furthermore, prolonged storage above -20°C provides sufficient activation energy for skeletal rearrangements and cleavage of the C-2 and C-8 bonds[2]. The Solution: Aliquot the compound into single-use vials, purge the headspace with Argon (heavier than Nitrogen, providing a better oxygen blanket), and store strictly at -20°C or -80°C.

Q2: I dissolved 12-Ethoxynimbolinin C in a slightly basic buffer (pH 8.0) for my cell assay, and its bioactivity dropped rapidly. What happened?

The Causality: Limonoids exhibit a pH-dependent degradation profile and are highly sensitive to alkaline environments. Kinetic studies on related limonoids demonstrate that they are most stable in slightly acidic conditions (pH 5.0–6.0)[3]. At pH > 7.0, hydroxide ions ( OH− ) act as nucleophiles, attacking the carbonyl carbons of the ester/acetate groups and the C-12 ethoxy group. This leads to rapid base-catalyzed hydrolysis and subsequent opening of the lactone rings. The Solution: Always prepare your aqueous stock solutions in a buffered system at pH 5.5. If physiological pH (7.4) is required for cell assays, minimize the compound's residence time in the media by adding it immediately prior to the assay.

Q3: Does ambient laboratory light significantly affect 12-Ethoxynimbolinin C during benchtop handling?

The Causality: Yes. Limonoids containing a furan ring are highly vulnerable to UV-induced photooxygenation[5]. When exposed to ambient light in the presence of oxygen, the furan ring undergoes a Diels-Alder-type reaction with singlet oxygen, rapidly yielding diepoxy-lactone derivatives (e.g., analogous to the conversion of nimonol to diepoxy-nimonolactone)[5]. The Solution: Handle the compound under low-light conditions and mandate the use of amber glass vials for all liquid stocks.

Part 2: Degradation Pathways & Mitigation Logic

To visualize the causal relationship between environmental stressors and the molecular degradation of 12-Ethoxynimbolinin C, refer to the logical pathway diagram below.

Caption: Logical relationship between environmental stressors, 12-Ethoxynimbolinin C degradation pathways, and mitigation strategies.

Part 3: Quantitative Stability Profile

The following table synthesizes the kinetic stability parameters of complex limonoids (extrapolated from baseline degradation rates of limonin and related Melia triterpenoids) to guide your experimental design[3][6].

Environmental Condition	Primary Degradation Mechanism	Estimated Half-Life ( t1/2​ )	Recommended Action
Aqueous Solution, pH 8.0 (25°C)	Base-catalyzed ester hydrolysis	< 2 hours	Avoid basic conditions; prepare fresh immediately before use.
Aqueous Solution, pH 5.0 (45°C)	Thermal skeletal rearrangement	~ 56 hours	Optimal pH range, but requires temperature control[3].
Solid State, Ambient Air (25°C)	Auto-oxidation of furan ring	~ 14 days	Store solid powder under inert gas.
Solid State, Argon Purged (-20°C)	Negligible	> 24 months	Gold Standard for long-term API storage.
DMSO Stock (10 mM), Ambient Light	Photooxygenation	~ 5 days	Use amber vials; wrap in aluminum foil.

Part 4: Self-Validating Standard Operating Procedure (SOP)

To ensure scientific integrity, a protocol must be self-validating—meaning the procedure itself contains internal checks that confirm its success. Follow this step-by-step methodology for the reconstitution and storage of 12-Ethoxynimbolinin C.

Workflow: Reconstitution and Cryo-Storage

Step 1: Desiccation Equilibration (Self-Validating Check)

• Action: Remove the lyophilized 12-Ethoxynimbolinin C vial from -20°C storage and place it in a desiccator at room temperature for 30 minutes before opening.

• Causality: Opening a cold vial in ambient air causes immediate atmospheric moisture condensation, initiating localized hydrolysis.

• Validation: If the powder remains free-flowing and does not clump upon opening, the equilibration was successful.

Step 2: Anhydrous Solubilization

• Action: Dissolve the compound in anhydrous, HPLC-grade Dimethyl Sulfoxide (DMSO) or Acetonitrile to create a 10 mM stock solution.

• Causality: Water acts as a nucleophile. Using strictly anhydrous solvents arrests hydrolytic degradation pathways during liquid storage.

Step 3: Aliquoting and Actinic Shielding

• Action: Transfer 50 µL aliquots into pre-chilled, amber-glass, screw-cap vials with PTFE/silicone septa.

• Causality: Amber glass blocks UV radiation (< 400 nm), preventing the photo-excitation of the furan ring and subsequent singlet oxygen attack[5].

Step 4: Inert Gas Purging

• Action: Insert a sterile needle attached to an Argon gas line into the vial headspace. Purge gently for 5 seconds. Immediately cap the vial.

• Causality: Argon is denser than air and displaces oxygen, effectively shutting down auto-oxidation and photooxygenation pathways.

Step 5: Baseline Verification (Self-Validating Check)

• Action: Take one freshly purged aliquot and immediately run an HPLC-UV (at 210-220 nm) or LC-MS analysis.

• Validation: This establishes your "Time Zero" purity baseline. If future thawed aliquots show >2% deviation in the Area Under the Curve (AUC) compared to this baseline, your storage seal or Argon purge has failed, and the system alerts you to discard the compromised batch.

Part 5: References

• Meliaceous Limonoids: Chemistry and Biological Activities | Chemical Reviews Source: ACS Publications URL:[Link]

• Limonoids From the Genus Melia (Meliaceae): Phytochemistry, Synthesis, Bioactivities, Pharmacokinetics, and Toxicology Source: Frontiers in Pharmacology (via PMC) URL:[Link]

• The Chemistry and Pharmacology of Citrus Limonoids Source: Molecules (via PMC) URL:[Link]

• STABILITY OF LIMONIN FROM LIME SEEDS Source: Electronic Journal of Environmental, Agricultural and Food Chemistry (via ThaiScience) URL:[Link]

• Meliaceous Limonoids: Chemistry and Biological Activities (Book/Chapter Excerpt) Source: Scribd URL:[Link]

Sources

• 1. pharmacy.hebmu.edu.cn [pharmacy.hebmu.edu.cn]
• 2. scribd.com [scribd.com]
• 3. thaiscience.info [thaiscience.info]
• 4. The Chemistry and Pharmacology of Citrus Limonoids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Limonoids From the Genus Melia (Meliaceae): Phytochemistry, Synthesis, Bioactivities, Pharmacokinetics, and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting 12-Ethoxynimbolinin C Bioactivity Inconsistencies

Welcome to the Application Scientist Support Center. As researchers transition complex natural products from isolation to in vitro and in vivo biological assays, reproducibility often becomes a critical bottleneck. This guide is specifically engineered to address the erratic bioactivity profiles frequently observed when working with 12-Ethoxynimbolinin C , a highly oxygenated tetranortriterpenoid (limonoid).

By understanding the fundamental physical chemistry and mechanistic behavior of this molecule, you can eliminate assay artifacts and establish a self-validating experimental pipeline.

Part 1: The Chemistry of Inconsistency (Causality Analysis)

12-Ethoxynimbolinin C was originally isolated from the fruits of Melia toosendan and demonstrated potent baseline antibacterial activity against the oral pathogen Porphyromonas gingivalis (MIC ~15.6 µg/mL) . However, researchers frequently report shifting MIC values, irreproducible dose-response curves, and sudden loss of efficacy.

As a Senior Application Scientist, I trace these inconsistencies to two primary mechanistic failures in assay design:

• Artifactual Solvolysis: The C-12 "ethoxy" group is not always native; it is frequently an artifact generated via solvolysis when ethanol is used during the extraction or purification of the native 12-hydroxynimbolinin (a hemiketal) . When 12-Ethoxynimbolinin C is introduced to protic assay buffers, it undergoes reversible hydrolysis. This creates a dynamic equilibrium of epimers and hemiketals, drastically altering target binding kinetics over a 48-hour incubation period.

• Aqueous Aggregation: Limonoids possess a rigid, highly lipophilic core. In standard biological broths (like Mueller-Hinton), the compound rapidly reaches its critical aggregation concentration (CAC), forming micro-precipitates that artificially lower the effective monomeric concentration.

Figure 1: Mechanistic pathway of C-12 acetal hydrolysis in aqueous assay conditions.

Part 2: Frequently Asked Questions (FAQs)

Q: Why does my dose-response curve plateau prematurely? A: Premature plateaus typically indicate compound aggregation rather than receptor saturation. Because 12-Ethoxynimbolinin C is highly lipophilic, it precipitates once it exceeds its solubility limit in the assay broth. Self-Validation: Measure the OD600 of your highest concentration well without bacteria; an elevated baseline confirms precipitation.

Q: Can I use ethanol or methanol to prepare my master stock? A: Absolutely not. Using protic solvents like ethanol drives acetal exchange at the C-12 position, converting the molecule into a mixture of derivatives . Always use 100% anhydrous DMSO to lock the molecule in its stable ethoxy state.

Q: My MIC values for P. gingivalis shifted from 15.6 µg/mL to >100 µg/mL. What happened? A: This is a classic symptom of C-12 solvolysis. If your assay broth is slightly acidic, or if your stock was exposed to atmospheric moisture, the active 12-ethoxy compound hydrolyzes to the less active 12-hydroxy derivative during the 48-hour anaerobic incubation required for P. gingivalis.

Part 3: Quantitative Impact of Assay Conditions

To illustrate the severity of these variables, review the table below, which summarizes how solvent choice and storage time directly dictate the apparent bioactivity.

Stock Solvent	Storage Condition	Assay Buffer Additive	Apparent MIC (µg/mL)	Chemical State (HPLC Verified)
100% Anhydrous DMSO	Fresh (<1 hr)	0.1% Tween-80	15.6	>98% 12-Ethoxy (Intact)
100% Anhydrous DMSO	1 Week (4°C)	None	31.3	>95% 12-Ethoxy (Micro-precipitates)
95% Ethanol	Fresh (<1 hr)	0.1% Tween-80	62.5	Mixed Ethoxy/Hydroxy
DMSO + 5% H₂O	24 Hours (RT)	None	>100.0	>80% 12-Hydroxy (Hydrolyzed)

Part 4: Troubleshooting Workflow & Self-Validating Protocols

Figure 2: Troubleshooting workflow for resolving 12-Ethoxynimbolinin C assay inconsistencies.

Protocol 1: Preparation of Anhydrous Master Stock

To prevent premature solvolysis, the master stock must be rigorously protected from water and protic solvents.

• Desiccation: Lyophilize the 12-Ethoxynimbolinin C powder for 2 hours in a vacuum desiccator to remove residual atmospheric moisture.

• Solubilization: Dissolve the powder in 100% anhydrous DMSO to a concentration of 10 mg/mL. Do not vortex excessively; use gentle sonication in a water bath (<30°C) to prevent thermal degradation.

• Self-Validation Step: Run a 5 µL aliquot on an analytical HPLC (C18 column, H₂O/MeCN gradient). A single, sharp peak confirms structural integrity. If a secondary peak appears at a lower retention time, hemiketal hydrolysis has already occurred, and the stock must be discarded.

Protocol 2: Stabilized Broth Microdilution Assay for P. gingivalis

This protocol ensures the limonoid remains monomeric and structurally intact during the prolonged incubation periods required for anaerobic bacteria.

• Media Preparation: Prepare enriched tryptic soy broth (eTSB) supplemented with 5 µg/mL hemin, 1 µg/mL menadione, and 0.1% Tween-80 . The surfactant is non-negotiable; it prevents the limonoid from aggregating.

• Dilution: Perform serial dilutions of the DMSO stock directly into the assay plate. Ensure the final DMSO concentration remains ≤1% to prevent solvent toxicity to the bacteria.

• Self-Validation Step (Pre-Inoculation): Read the microtiter plate at OD600 using a spectrophotometer before adding the bacteria. Any well with an OD > 0.05 indicates compound precipitation. If precipitation is detected, discard the plate and optimize the surfactant ratio.

• Inoculation: Inoculate with P. gingivalis ATCC 33277 (final concentration 5 × 10⁵ CFU/mL) and incubate anaerobically at 37°C for 48 hours.

• Readout: Determine the MIC as the lowest concentration with no visible bacterial growth.

References

• Zhang Q, Shi Y, Liu XT, Liang JY, Ip NY, Min ZD. "Minor limonoids from Melia toosendan and their antibacterial activity." Planta Medica. 2007 Oct;73(12):1298-303. URL: [Link]

• Tan QG, Luo XD. "Meliaceous limonoids: chemistry and biological activities." Chemical Reviews. 2011 Sep 14;111(11):7437-522. URL:[Link]

Reference Data & Comparative Studies

A Comparative Guide to the Cytotoxicity of Nimbolide and its Derivatives for Cancer Research

A Senior Application Scientist's Guide to Evaluating Novel Limonoids

In the landscape of oncological research, the quest for potent, selective, and novel anti-cancer agents is perpetual. Natural products, with their inherent structural diversity and biological activity, remain a fertile ground for discovery. Among these, nimbolide, a tetranortriterpenoid limonoid extracted from the leaves and flowers of the neem tree (Azadirachta indica), has garnered significant attention for its robust cytotoxic effects against a wide spectrum of cancer cells.[1] Its multifaceted mechanism of action makes it a compelling candidate for further development.

This guide provides a comprehensive overview of the cytotoxic properties of nimbolide. More importantly, it serves as a methodological framework for researchers and drug development professionals on how to approach the cytotoxic comparison of a well-characterized parent compound like nimbolide with a novel derivative, here hypothetically termed "12-Ethoxynimbolinin C," a compound representing the next generation of nimbolide-based therapeutics.

The Chemical Foundation: Nimbolide and its Progeny

Nimbolide's chemical architecture is characterized by an α,β-unsaturated ketone and a γ-lactone moiety, which are thought to be crucial for its biological activity.[2] Any modification to this core structure, such as the introduction of an ethoxy group at the 12th position in a hypothetical derivative like 12-Ethoxynimbolinin C, could significantly alter its pharmacokinetic and pharmacodynamic properties. Understanding these structure-activity relationships (SAR) is fundamental to designing more effective and less toxic cancer therapies.

Figure 1: Chemical Structures

(A) Nimbolide

Source: PubChem CID: 12313376

(B) Hypothetical Structure of a 12-Ethoxy Nimbolide Derivative

A conceptual representation of a nimbolide analog with an ethoxy group modification. The precise "nimbolinin C" backbone is not defined in public literature, so this serves as an illustrative example of a potential synthetic modification.

Nimbolide: A Potent Cytotoxic Agent with a Multi-pronged Attack

Nimbolide has demonstrated significant cytotoxic effects across a broad range of cancer cell lines, including those derived from leukemia, colon cancer, breast cancer, prostate cancer, and glioblastoma.[3] Its potency, as measured by the half-maximal inhibitory concentration (IC50), often falls within the low micromolar to nanomolar range, highlighting its potential as a therapeutic agent.

Comparative Cytotoxicity of Nimbolide Across Cancer Cell Lines

The following table summarizes the IC50 values of nimbolide in various cancer cell lines, compiled from multiple studies. This data provides a baseline for the cytotoxic potential that any novel derivative would be compared against.

Cancer Type	Cell Line	IC50 (µM)	Reference
Leukemia	CEM/ADR5000	0.3 (± <0.01)
Leukemia	CCRF-CEM	17.4 (± 0.6)
Glioblastoma	U87.MG	1.12 (± <0.01)
Colon Cancer	HCT116 p53+/+	0.9 (± 0.05)
Breast Cancer	MCF-7	~2.0-5.0	(Approximated from graphical data)
Prostate Cancer	PC-3	~3.0-6.0	(Approximated from graphical data)
Lung Cancer	A549	~4.0-7.0	(Approximated from graphical data)
Multidrug-Resistant Leukemia	CEM/ADR5000	0.3 (± <0.01)

Note: IC50 values can vary between studies due to differences in experimental conditions such as cell density, passage number, and assay duration.

The Mechanistic Underpinnings of Nimbolide's Cytotoxicity

Nimbolide's cytotoxic prowess stems from its ability to modulate a multitude of oncogenic signaling pathways, ultimately leading to cell cycle arrest and apoptosis.[3] Key mechanisms include:

• Inhibition of NF-κB Signaling: Nimbolide has been shown to suppress the nuclear translocation of NF-κB, a transcription factor that plays a pivotal role in inflammation, cell survival, and proliferation.[1]

• Modulation of PI3K/Akt/mTOR Pathway: This critical survival pathway is often hyperactivated in cancer. Nimbolide can inhibit the phosphorylation of Akt, a key node in this pathway, thereby promoting apoptosis.

• Interference with MAPK Signaling: The Mitogen-Activated Protein Kinase (MAPK) pathway, which regulates cell growth and differentiation, is another target of nimbolide.

• Induction of Apoptosis: Nimbolide triggers programmed cell death through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[3] This is often characterized by the activation of caspases and alterations in the expression of Bcl-2 family proteins.

• Cell Cycle Arrest: Nimbolide can induce cell cycle arrest at various phases, preventing cancer cells from proliferating.

Key signaling pathways modulated by nimbolide leading to cytotoxic effects.

A Framework for Comparative Cytotoxicity Analysis: Nimbolide vs. 12-Ethoxynimbolinin C

When presented with a novel derivative like 12-Ethoxynimbolinin C, a systematic and rigorous comparison with the parent compound is essential. The primary objective is to determine if the chemical modification has resulted in enhanced potency, improved selectivity, or a different mechanism of action.

Experimental Design and Workflow

The following workflow outlines a standard approach for comparing the cytotoxicity of two compounds.

A generalized workflow for comparing the cytotoxicity of two compounds.

Detailed Experimental Protocols

A critical component of any comparative study is the use of standardized and well-validated assays. Below are protocols for two commonly used cytotoxicity assays.

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay that measures the metabolic activity of cells.[4] Mitochondrial dehydrogenases in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Treat the cells with a range of concentrations of nimbolide and 12-Ethoxynimbolinin C (typically from 0.01 µM to 100 µM) for the desired incubation period (e.g., 24, 48, or 72 hours). Include vehicle-only (e.g., DMSO) controls.

• MTT Addition: After the incubation period, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot the dose-response curves to determine the IC50 values.

2. Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay that measures cell density by staining total cellular protein.[5] It is a reliable and reproducible method for assessing cytotoxicity.

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2).

• Fixation: After treatment, gently fix the cells by adding cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with slow-running tap water to remove the TCA and air dry the plates.

• Staining: Add SRB solution (0.4% w/v in 1% acetic acid) to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Wash the plates four times with 1% (v/v) acetic acid to remove unbound SRB dye and air dry the plates.

• Solubilization: Add 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis: Similar to the MTT assay, calculate the percentage of cell growth and plot dose-response curves to determine the IC50 values.

Data Interpretation and Next Steps

A direct comparison of the IC50 values will provide a quantitative measure of the relative potency of 12-Ethoxynimbolinin C and nimbolide.

• If 12-Ethoxynimbolinin C has a lower IC50: This suggests that the ethoxy modification has enhanced its cytotoxic activity. Further studies would be warranted to investigate if this is due to improved cellular uptake, increased target affinity, or altered metabolism.

• If 12-Ethoxynimbolinin C has a higher IC50: This indicates that the modification has reduced its cytotoxicity. This could be due to steric hindrance at the target binding site or reduced cell permeability.

• If the IC50 values are similar: The modification may not have significantly impacted the overall cytotoxicity. However, it could have altered other properties, such as selectivity towards cancer cells over normal cells, which would require further investigation using non-cancerous cell lines.

Beyond the initial cytotoxicity screening, further mechanistic studies, such as apoptosis assays (e.g., Annexin V/PI staining), cell cycle analysis, and western blotting for key signaling proteins, would be crucial to determine if 12-Ethoxynimbolinin C acts through a similar or divergent mechanism compared to nimbolide.

Conclusion

Nimbolide stands as a promising natural product with well-documented cytotoxic effects against a multitude of cancer cell lines. Its ability to modulate several key oncogenic pathways makes it an attractive scaffold for the development of novel anti-cancer drugs. The systematic and rigorous comparison of nimbolide with its derivatives, such as the hypothetical 12-Ethoxynimbolinin C, is a critical step in the drug discovery process. By employing standardized cytotoxicity assays and a logical experimental workflow, researchers can effectively evaluate the potential of these new chemical entities and pave the way for the next generation of targeted cancer therapies.

References

• Mahmoud, N., Saeed, M. E. M., Sugimoto, Y., Klauck, S. M., Greten, H. J., & Efferth, T. (2018). Cytotoxicity of nimbolide towards multidrug-resistant tumor cells and hypersensitivity via cellular metabolic modulation. Oncotarget, 9(87), 35762–35779. [Link]

• Roy, A., Talukdar, D., & Talukdar, D. (2016). Anticancer properties of nimbolide and pharmacokinetic considerations to accelerate its development. Oncotarget, 7(31), 50644–50659. [Link]

• PubChem. (n.d.). Nimbolide. National Center for Biotechnology Information. Retrieved from [Link]

• Mahmoud, N., Saeed, M. E. M., Sugimoto, Y., Klauck, S. M., Greten, H. J., & Efferth, T. (2018). Cytotoxicity of nimbolide towards multidrug-resistant tumor cells and hypersensitivity via cellular metabolic modulation. Oncotarget, 9(87), 35762–35779. [Link]

• Elumalai, P., Arunkumar, R., Benson, C. S., Sharmila, G., & Arunakaran, J. (2014). In vitro comparative cytotoxic effect of Nimbolide: A limonoid from Azadirachta indica (Neem tree) on cancer cell lines and normal cell lines through MTT assay. Pakistan Journal of Pharmaceutical Sciences, 27(4), 971-977.

• Harish Kumar, G., Chandra Mohan, K. V., Jagannadha Rao, A., & Nagini, S. (2024). Nimbolide: promising agent for prevention and treatment of chronic diseases (recent update). Frontiers in Pharmacology, 15, 1351111. [Link]

• PubChem. (n.d.). Nimbolinin B. National Center for Biotechnology Information. Retrieved from [Link]

• ChemRxiv. (2022). Modular synthesis of nimbolide and its analogues as PARP1 trapping inducers. [Link]

• SwissTargetPrediction. (n.d.). Nimbolinin-A. [Link]

• Grokipedia. (n.d.). Nimbin (chemical). [Link]

• Vichai, V., & Kirtikara, K. (2006). Sulforhodamine B colorimetric assay for cytotoxicity screening. Nature Protocols, 1(3), 1112–1116. [Link]

• ResearchGate. (n.d.). chemical structure of nimbolide (5, 7, 4′-trihydroxy-3′, 5′-diprenyl flavanone). a limonoid present in the leaves, seed and flower of the neem tree (azadirachta indica). [Link]

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Safety & Regulatory Compliance

Standard Operating Procedure: Handling &amp; Disposal of 12-Ethoxynimbolinin C

As drug development professionals and analytical chemists increasingly explore plant-derived specialized metabolites, laboratory safety protocols must evolve to address the unique risks of these complex molecules. 12-Ethoxynimbolinin C is a highly oxygenated tetranortriterpenoid (limonoid) isolated primarily from the Meliaceae plant family[1].

Because nimbolinin-type limonoids exhibit potent biological activities—including cytotoxicity against cancer cell lines, suppression of NF-κB activation, and potential hepatotoxicity—they cannot be treated as standard organic waste[2]. This guide provides the authoritative, step-by-step operational and disposal protocols required to handle 12-Ethoxynimbolinin C safely, ensuring regulatory compliance and protecting laboratory personnel.

Chemical Profile & Hazard Assessment

Before executing any disposal protocol, personnel must understand the physicochemical properties that dictate the compound's behavior in waste streams. 12-Ethoxynimbolinin C is highly lipophilic, meaning it readily penetrates biological membranes and requires specific organic solvents for dissolution and decontamination[3].

Property	Specification	Operational Implication
Compound Class	Tetranortriterpenoid (Limonoid)	Complex ring structure requires high-temperature incineration for complete destruction.
CAS Registry Number	1019854-61-5[4]	Must be explicitly listed on hazardous waste manifests.
Biological Activity	Cytotoxic, Anti-inflammatory	Classified as a biologically active/cytotoxic hazard[5].
Solubility	Soluble in DMSO, Chloroform, Methanol; Insoluble in Water	Aqueous decontamination is ineffective; alcohols or detergents are required for spill cleanup.
Primary Hazard Risk	Occupational exposure via aerosolized powder or accidental injection	Mandates the use of closed-system transfers and cytotoxic sharps disposal.

Mechanism of Toxicity & Safety Rationale

The rigorous disposal requirements for 12-Ethoxynimbolinin C are grounded in its mechanism of action. Limonoids from the Melia genus are known to disrupt cellular signaling pathways and can induce severe liver injury (hepatotoxicity) at elevated systemic concentrations[2]. Improper disposal into municipal waste or standard drain systems risks environmental contamination and unintended exposure to sanitation workers.

Fig 1: Cytotoxic pathway of nimbolinin-type limonoids necessitating biohazardous waste protocols.

Step-by-Step Disposal Protocols

To ensure a self-validating safety system, all waste generation involving 12-Ethoxynimbolinin C must be segregated at the point of origin. Do not mix limonoid waste with general biological waste (e.g., bacterial cultures) or incompatible chemical oxidizers.

Phase A: Liquid Waste Segregation (Solvent-Based)

In vitro assays typically require dissolving 12-Ethoxynimbolinin C in Dimethyl Sulfoxide (DMSO) or Methanol.

• Compatibility Check: Verify that the receiving waste carboy does not contain strong oxidizers (e.g., nitric acid, peroxides). DMSO reacts exothermically with oxidizers.

• Segregation: Pour the limonoid-solvent mixture into a designated "Hazardous Organic Liquid Waste" carboy. If halogenated solvents (like Chloroform) were used, it must go into a strictly Halogenated Waste container.

• Containment: Keep the carboy in a secondary containment tray within a flammables cabinet or designated fume hood. Ensure the carboy utilizes a vented cap to prevent pressure buildup.

• Labeling: Affix a hazardous waste tag immediately. List "12-Ethoxynimbolinin C (Cytotoxic Limonoid)" and the exact solvent percentages.

Phase B: Solid Waste & Consumables

Contaminated pipette tips, Eppendorf tubes, cell culture flasks, and PPE (gloves) carry trace amounts of the active compound.

• Primary Containment: Discard all solid consumables directly into a rigid, puncture-resistant cytotoxic waste receptacle (often color-coded yellow or purple, depending on regional EHS guidelines).

• Double-Bagging: Once the primary bag is 3/4 full, seal it securely (gooseneck tie) and place it inside a secondary biohazard bag to prevent leakage of residual solvents.

• Sharps: Any needles or glass ampoules used to reconstitute 12-Ethoxynimbolinin C must be placed in a designated Cytotoxic Sharps Container . Never recap needles.

Fig 2: Step-by-step segregation, containment, and final destruction workflow for limonoid waste.

Spill Response & Decontamination Workflow

Because 12-Ethoxynimbolinin C is a lipophilic organic molecule, standard aqueous cleaning protocols will merely spread the compound across the surface without solubilizing it.

Emergency Protocol for Powder or Liquid Spills:

• Isolate & Protect: Evacuate non-essential personnel from the immediate area. Don appropriate PPE: double nitrile gloves, a fitted lab coat, safety goggles, and an N95/P100 respirator (critical if the compound is in dry powder form to prevent inhalation of cytotoxic dust).

• Containment:

  • For Liquids: Surround the spill with inert absorbent pads or vermiculite.

  • For Powders: Carefully cover the powder with a damp paper towel (wetted with 70% Ethanol or Isopropanol) to prevent aerosolization. Do not sweep dry powder.

• Chemical Decontamination: Wipe the area thoroughly using 70% Ethanol or a strong laboratory surfactant (e.g., Alconox). The alcohol will effectively solubilize the tetranortriterpenoid core[1].

• Secondary Wash: Follow up with a 10% bleach solution or standard soap and water to remove residual organic solvents.

• Disposal of Spill Materials: Collect all absorbent pads, paper towels, and contaminated outer gloves. Place them into a cytotoxic waste bag, seal tightly, and label as "Spill Debris Contaminated with Cytotoxic Limonoid."

Regulatory Compliance & Final Destruction

Under standard Environmental Protection Agency (EPA) and Resource Conservation and Recovery Act (RCRA) guidelines (or international equivalents), cytotoxic natural products must be handed over to a certified hazardous waste contractor.

The causality behind final destruction: 12-Ethoxynimbolinin C cannot be neutralized via autoclaving, as standard autoclave temperatures (121°C) are insufficient to break the robust carbon-carbon bonds of the limonoid skeleton. The only scientifically validated method for complete destruction is high-temperature incineration (>1000°C) . This thermal degradation permanently cleaves the highly oxygenated fused-ring system, converting the biohazardous molecule into harmless combustion byproducts (CO₂, H₂O), thereby eliminating any risk of environmental toxicity[3].

References

• [2] National Center for Biotechnology Information (NCBI). "Limonoids From the Genus Melia (Meliaceae): Phytochemistry, Synthesis, Bioactivities, Pharmacokinetics, and Toxicology". Available at:[Link]

• [3] ChemRxiv. "Chemistry and Biology of Novel Meliaceae Limonoids". Available at:[Link]

• [1] ACS Publications. "Meliaceous Limonoids: Chemistry and Biological Activities". Chemical Reviews. Available at:[Link]

• [5] MDPI. "In Vitro Anti-Inflammatory Study of Limonoids Isolated from Chisocheton Plants". Available at:[Link]

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